3-Cyclopropyl-2-methoxypropan-1-amine (CMPA) represents a high-value pharmacophore scaffold, merging the metabolic resilience of the cyclopropyl moiety with the specific electronic tuning of a
-methoxy amine.[1] Unlike simple aliphatic amines, CMPA offers unique conformational biasing due to the gauche effect inherent in the O-C-C-N motif, making it a critical building block for GPCR ligands, kinase inhibitors, and monoamine transporter modulators.
This guide provides a definitive technical breakdown of CMPA, moving beyond basic properties to actionable synthetic protocols and structural logic.
Low MW allows for significant decoration in lead optimization.
LogP (Octanol/Water)
~0.8 – 1.1
Ideal lipophilicity for CNS penetration when incorporated into larger scaffolds.
pKa (Conjugate Acid)
9.4 – 9.6
Slightly lower than standard alkylamines (~10.5) due to the -methoxy inductive effect (-I), improving membrane permeability.[1]
Topological Polar Surface Area
35.25 Ų
Well within the Blood-Brain Barrier (BBB) permeation limit (<90 Ų).
Chirality
C2 Center ()
Enantiomers likely exhibit differential binding; asymmetric synthesis is required.
Structural Logic & Pharmacophore Utility[2]
The utility of CMPA lies in its three distinct functional domains, each serving a specific role in ligand-protein interaction:
The Cyclopropyl "Anchor": Acts as a bioisostere for isopropyl or ethyl groups. It provides a rigid, hydrophobic bulk that fills lipophilic pockets (e.g., S1/S2 pockets in proteases) while resisting CYP450-mediated oxidation typical of alkyl chains.
The
-Methoxy Linker: Functions as a hydrogen bond acceptor. Critically, it induces a specific conformational preference via the gauche effect, pre-organizing the molecule for binding and reducing the entropic penalty upon docking.
The Primary Amine: The "warhead" or anchor point for further derivatization (e.g., amide coupling, reductive amination). In its free form, it forms salt bridges with Asp/Glu residues in receptor active sites.
Diagram 1: Pharmacophore Interaction Logic
Caption: Functional decomposition of CMPA showing the tripartite interaction mode with biological targets.[1]
Synthetic Methodology: The "Azide-Epoxide" Route[1][2]
While reductive amination of ketones is possible, it often lacks regiocontrol and stereoselectivity. The Epoxide Ring-Opening Route is the industry standard for generating high-purity
-methoxy amines.[1] This protocol ensures regioselectivity and allows for the introduction of chirality if a chiral epoxide is used (e.g., via Jacobsen resolution).
Protocol: To a stirred solution of allyl cyclopropane (1.0 eq) in DCM at 0°C, add mCPBA (1.2 eq) portion-wise. Warm to RT and stir for 12h. Quench with saturated
and .
Critical Note: Maintain temperature <5°C during addition to prevent epoxide opening or rearrangement.
Step 2: Regioselective Ring Opening (Azidolysis)
Reagents: Sodium Azide (
), Ammonium Chloride (), Methanol/Water (8:1).
Protocol: Dissolve the epoxide in MeOH/Water. Add
(1.5 eq) and (1.5 eq). Reflux at 65°C for 6-12h.[1]
Protocol: Cool a solution of the azido-alcohol in dry THF to 0°C. Add NaH (1.2 eq) carefully. Stir 30 min (H2 evolution). Add MeI (1.5 eq) dropwise. Warm to RT and stir 4h.
Causality: NaH deprotonates the secondary alcohol (
alkoxide), which performs an attack on MeI. THF is used to solubilize the intermediate alkoxide.
Step 4: Staudinger Reduction
Reagents: Triphenylphosphine (
), THF, Water.
Protocol: Add
(1.1 eq) to the methylated azide in THF. Stir until evolution ceases (formation of phosphazene). Add water (excess) and heat to 50°C for 2h to hydrolyze the phosphazene to the amine.
Purification: Acid-base extraction.[1] Acidify to pH 2 (extract impurities into organic), then basify aqueous layer to pH 12 and extract product into DCM.
Diagram 2: Synthetic Workflow
Caption: Step-wise chemical synthesis via the Azide-Epoxide route.[1]
Analytical Characterization Standards
To validate the synthesis, the following spectral signatures must be confirmed.
NMR (400 MHz, ):
0.05–0.50 ppm (m, 4H, cyclopropyl ).
0.65–0.80 ppm (m, 1H, cyclopropyl CH).
1.20–1.50 ppm (m, 2H, linker).
2.60–2.80 ppm (m, 2H, ).
3.35 ppm (s, 3H, ).
3.20–3.30 ppm (m, 1H, CH-O).
NMR:
Distinct signals for the cyclopropyl carbons (high field, <10 ppm), the methoxy carbon (~56 ppm), and the aminomethyl carbon (~45 ppm).
Mass Spectrometry (ESI+):
calc: 130.12, observed: 130.1.
Safety & Handling Protocols
Genotoxicity Alert: Alkyl amines and their precursors (alkyl halides/epoxides) can be alkylating agents. Handle all intermediates in a fume hood with double nitrile gloves.
Azide Hazards: In Step 2, ensure the reaction mixture never becomes acidic to prevent the formation of Hydrazoic acid (
), which is highly explosive and volatile.
Storage: Store the final amine under Argon/Nitrogen at 4°C. Amines absorb atmospheric
to form carbamates; seal tightly.
References
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12609719, 2-Methoxypropan-1-amine. Retrieved from [Link]
Context: Provides the baseline physicochemical data for the methoxy-propyl-amine backbone.
Wilsily, A., & Fillion, E. (2009). Synthesis of 1-Substituted Cyclopropylamines. The Journal of Organic Chemistry. Retrieved from [Link]
Context: Background on the stability and synthesis of cyclopropyl-containing amine motifs.
Context: Supporting data on the bioisosteric utility of the cyclopropyl group in drug design.
3-Cyclopropyl-2-methoxypropan-1-amine molecular weight and formula
Executive Summary 3-Cyclopropyl-2-methoxypropan-1-amine (CAS: 1781623-27-5) is a specialized aliphatic amine building block utilized in high-value medicinal chemistry campaigns.[1] Characterized by a propyl backbone func...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
3-Cyclopropyl-2-methoxypropan-1-amine (CAS: 1781623-27-5) is a specialized aliphatic amine building block utilized in high-value medicinal chemistry campaigns.[1] Characterized by a propyl backbone functionalized with a cyclopropyl motif at the
-position and a methoxy ether at the -position, this molecule serves as a strategic bioisostere.[1]
The cyclopropyl group acts as a metabolic "blocker," retarding CYP450-mediated oxidation typically seen in linear alkyl chains, while the methoxy group introduces a specific hydrogen-bond acceptor vector without significant steric penalty.[1] This guide details the physicochemical properties, validated synthetic pathways, and quality control parameters required for its integration into drug discovery workflows.
Chemical Identity & Physicochemical Profile[2][3][4][5][6][7][8][9][10][11][12]
Core Identifiers
Parameter
Specification
IUPAC Name
3-Cyclopropyl-2-methoxypropan-1-amine
CAS Number
1781623-27-5
Molecular Formula
Molecular Weight
129.20 g/mol (Average)
Monoisotopic Mass
129.11536 Da
SMILES
COC(CC1CC1)CN
InChI Key
GSMQIIYBGSWNLD-UHFFFAOYSA-N
Physicochemical Properties (Predicted)
Property
Value
Context
Boiling Point
165°C - 175°C
Estimated @ 760 mmHg
Density
Liquid at RT
pKa (Conjugate Acid)
Typical for primary aliphatic amines
logP
Lipophilic, CNS penetrant potential
Topological Polar Surface Area
Favorable for oral bioavailability
Synthetic Architecture
The synthesis of 3-Cyclopropyl-2-methoxypropan-1-amine presents a regiochemical challenge: installing the methoxy group at the beta-position while preserving the terminal amine.[1] Direct alkylation of amino alcohols often leads to N-methylation; therefore, a protection-deprotection strategy or an azide intermediate is required.[1]
Retrosynthetic Analysis
The most robust route disconnects at the C-N bond (via azide reduction) and the ether bond (via O-methylation).[1] The carbon backbone is best assembled via the opening of epichlorohydrin with a cyclopropyl nucleophile.
Figure 1: Retrosynthetic disconnection showing the Epichlorohydrin-Azide strategy.[1]
Proposed Industrial Synthesis (The "Epoxide-Azide" Route)[1][2]
This protocol avoids the use of unstable aldehydes and provides high regiocontrol.
Step 1: Epoxide Opening
Reaction of Epichlorohydrin with Cyclopropylmagnesium bromide in the presence of CuI (catalytic) yields 1-chloro-3-cyclopropylpropan-2-ol.[1]
Mechanism:[1][2][3][4] Copper-catalyzed nucleophilic attack at the less hindered epoxide carbon.[1]
Step 2: O-Methylation
Treatment of the alcohol with Sodium Hydride (NaH) and Methyl Iodide (MeI) in THF.[1]
Critical Control: Temperature must be kept <0°C to prevent cyclization to the epoxide (re-closing the ring).
Step 3: Azidation
Nucleophilic displacement of the chloride with Sodium Azide (
) in DMF at 80°C.
Safety: Azides are energetic; use blast shields.
Step 4: Reduction
Hydrogenation (
, Pd/C) or Staudinger reduction (, ) converts the azide to the primary amine.
Figure 2: Forward synthesis pathway via the Epichlorohydrin-Azide route.
Experimental Protocol (Step-by-Step)
Objective: Synthesis of 10g of 3-Cyclopropyl-2-methoxypropan-1-amine.
Phase 1: Nucleophilic Opening[1]
Setup: Flame-dry a 500 mL 3-neck flask under Argon. Charge with CuI (1.9g, 10 mol%) and anhydrous THF (100 mL).
Addition: Cool to -30°C. Add Epichlorohydrin (9.25g, 100 mmol).
Grignard: Add Cyclopropylmagnesium bromide (0.5M in THF, 200 mL) dropwise over 2 hours. Maintain internal temp <-20°C.
Workup: Quench with saturated
. Extract with EtOAc. Dry organic layer () and concentrate.
QC Check: GC-MS should show peak at MW ~134/136 (Cl isotope pattern) for the alcohol intermediate.[1]
Phase 2: Methylation & Amination[1]
Methylation: Dissolve crude alcohol in THF. Add NaH (60% dispersion, 1.2 eq) at 0°C. Stir 30 min. Add MeI (1.5 eq). Stir overnight at RT.
Safety Note: Do not concentrate the azide to dryness; keep in solution or oil form.
Reduction: Dissolve crude azide in MeOH. Add 10% Pd/C (5 wt%). Hydrogenate at 1 atm
(balloon) for 6 hours.
Purification: Filter catalyst through Celite. Acidify with HCl/Dioxane to precipitate the Hydrochloride Salt . Recrystallize from EtOH/EtOAc.
Quality Control & Characterization
To validate the identity of the final product, the following spectral signatures must be confirmed.
Technique
Expected Signature
Diagnostic Signal
1H NMR (DMSO-d6)
0.1-0.5 ppm (m, 4H)
Cyclopropyl ring protons (High field)
3.30 ppm (s, 3H)
Methoxy group ()
2.8-3.0 ppm (m, 2H)
Methylene adjacent to Amine ()
13C NMR
~56-58 ppm
Methoxy carbon
~4-8 ppm
Cyclopropyl carbons
LC-MS
Positive mode electrospray
Applications in Drug Discovery[2]
This building block is specifically engineered for Lead Optimization :
Metabolic Stability: The cyclopropyl group prevents
-oxidation and -1 hydroxylation common in propyl chains.[1]
Solubility Enhancement: The ether oxygen at C2 lowers the logP compared to a pure alkyl chain while maintaining hydrophobic contacts.
Kinase Inhibitors: Often used as a solvent-front binder where the amine forms a salt bridge with Asp/Glu residues in the ATP pocket.[1]
References
PubChem. (n.d.).[5] 3-Cyclopropyl-2-methoxypropan-1-amine hydrochloride (Compound).[1][6] National Library of Medicine. Retrieved February 13, 2026, from [Link]
ChemRxiv. (2021).
-Chloroaldehydes. (Contextual reference for cyclopropyl chemistry). Retrieved February 13, 2026, from [Link]
An In-depth Technical Guide to Novel Cyclopropyl Amine Building Blocks for Drug Discovery
Abstract The cyclopropyl amine moiety has emerged as a privileged structural motif in modern drug discovery, prized for its unique combination of conformational rigidity, three-dimensional character, and favorable electr...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The cyclopropyl amine moiety has emerged as a privileged structural motif in modern drug discovery, prized for its unique combination of conformational rigidity, three-dimensional character, and favorable electronic properties. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the strategic value of cyclopropyl amine building blocks. We will explore the fundamental physicochemical properties that underpin their utility, delve into a range of synthetic strategies for their preparation—from classical rearrangements to modern asymmetric methodologies—and showcase their successful application in medicinal chemistry through illustrative case studies. This guide aims to equip the reader with the foundational knowledge and practical insights necessary to effectively leverage these valuable building blocks in the design and development of next-generation therapeutics.
Part 1: The Cyclopropyl Amine Moiety: A Privileged Scaffold in Modern Drug Discovery
The strategic incorporation of small, conformationally constrained building blocks is a cornerstone of modern medicinal chemistry. Among these, the cyclopropyl amine scaffold has garnered significant attention for its ability to address multiple challenges in drug design, including potency, selectivity, and pharmacokinetic properties.[1][2]
Unique Physicochemical Properties and Their Implications
The distinct three-membered ring of the cyclopropyl group, fused to a basic amine, imparts a unique set of physicochemical characteristics that can be strategically exploited in drug design.
Conformational Rigidity and Reduced Rotatable Bonds: The inherent rigidity of the cyclopropane ring reduces the number of rotatable bonds in a molecule. This pre-organization of the ligand to fit a specific binding pocket can lead to a more favorable entropic contribution to binding affinity, potentially enhancing potency.[1][2]
Enhanced sp3 Character and Three-Dimensionality: In an era where escaping "flatland" is a key objective in medicinal chemistry, the cyclopropyl group provides a readily accessible source of three-dimensionality.[3] This can improve solubility, reduce off-target effects, and enhance oral absorption by disrupting planar stacking interactions that can lead to poor physicochemical properties.
Modulation of pKa and Lipophilicity: The electronic nature of the cyclopropyl group can influence the basicity (pKa) of the adjacent amine. This can be a critical parameter for optimizing drug-target interactions, as well as for modulating properties like cell permeability and aqueous solubility.
The Cyclopropyl Amine as a Bioisostere
Bioisosterism, the replacement of a functional group with another that retains similar biological activity, is a powerful tool in lead optimization.[4] The cyclopropyl amine moiety has proven to be a versatile bioisostere for various functional groups.
Replacement for Amides and Other Functional Groups: The rigid cyclopropylamino acid amide has been successfully employed as a pharmacophoric replacement for problematic structures like 2,3-diaminopyridine, leading to improved pharmacokinetic profiles.[5][6] This substitution can address issues of metabolic lability and the formation of reactive metabolites.[5]
Part 2: Synthetic Strategies for Accessing Novel Cyclopropyl Amine Building Blocks
The efficient and stereocontrolled synthesis of functionalized cyclopropyl amines is crucial for their application in drug discovery. A variety of synthetic methods have been developed, each with its own advantages and limitations.
Overview of Synthetic Approaches
The construction of the cyclopropyl amine core can be broadly categorized into several approaches: classical cyclopropanation reactions of nitrogen-containing precursors, rearrangement reactions of cyclopropyl-containing starting materials, and modern transition-metal-catalyzed methods. The choice of synthetic route is often dictated by the desired substitution pattern, stereochemistry, and scalability.
Classical Cyclopropanation Reactions
The Simmons-Smith reaction is a well-established method for the cyclopropanation of alkenes using an organozinc carbenoid.[7] When applied to enamines or their derivatives, it provides a direct route to cyclopropyl amines. The reaction is known for its stereospecificity, where the stereochemistry of the starting alkene is retained in the cyclopropane product.[7]
Causality Behind Experimental Choices: The choice of the zinc reagent and the reaction conditions can significantly influence the efficiency and stereoselectivity of the Simmons-Smith reaction. The use of diethylzinc (Furukawa modification) can enhance reactivity compared to the traditional zinc-copper couple.[7] For substrates containing directing groups, such as hydroxyls or amides, the stereochemical outcome can be controlled through chelation with the zinc reagent.[7][8]
Detailed Experimental Protocol: Simmons-Smith Cyclopropanation of an Enesulfinamide
This protocol describes the diastereoselective synthesis of a protected α-tertiary cyclopropylamine derivative.[8][9]
Materials:
α,β,β-Trisubstituted enesulfinamide (1.0 equiv)
Diethylzinc (Et2Zn), 1.0 M solution in hexanes (3.0 equiv)
Diiodomethane (CH2I2) (3.0 equiv)
Anhydrous dichloromethane (DCM)
Procedure:
To a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), add the enesulfinamide (1.0 equiv) and anhydrous DCM.
Cool the solution to 0 °C in an ice bath.
Slowly add the diethylzinc solution (3.0 equiv) dropwise to the stirred solution.
After 15 minutes of stirring at 0 °C, add diiodomethane (3.0 equiv) dropwise.
Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.
Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH4Cl).
Extract the aqueous layer with DCM (3 x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to afford the desired cyclopropylamine derivative.
Self-Validating System: The stereochemical outcome of this reaction is directed by the chiral sulfinyl group, which chelates to the zinc carbenoid, leading to a predictable facial selectivity.[8] The diastereomeric ratio of the product can be determined by 1H NMR spectroscopy or chiral HPLC analysis, confirming the stereocontrolling nature of the reaction.
Rearrangement-Based Syntheses
The Hofmann rearrangement provides a classical route to primary amines from primary amides with the loss of one carbon atom.[10] This method is applicable to the synthesis of cyclopropylamines from readily available cyclopropanecarboxamides.[3][11]
Causality Behind Experimental Choices: The choice of hypohalite and the reaction temperature are critical for achieving high yields and minimizing side reactions.[10] A recent electrochemical modification of the Hofmann rearrangement offers a greener alternative to the use of stoichiometric halogen reagents.[12][13]
Detailed Experimental Protocol: Hofmann Rearrangement for Cyclopropylamine Synthesis
This protocol is adapted from a process for the preparation of cyclopropylamine from cyclopropanecarboxamide.[10]
Prepare a solution of cyclopropanecarboxamide in water.
Maintain the reaction temperature between 15-20 °C.
Add the sodium hypochlorite solution to the cyclopropanecarboxamide solution.
After the addition is complete, introduce the reaction mixture into a concentrated sodium hydroxide solution to facilitate the rearrangement to the amine.
The cyclopropylamine can then be isolated by distillation.
Self-Validating System: The progress of the reaction can be monitored by the disappearance of the starting amide using techniques like TLC or LC-MS. The formation of the desired cyclopropylamine can be confirmed by spectroscopic methods (NMR, IR) and comparison with an authentic sample.
The Curtius rearrangement involves the thermal or photochemical decomposition of an acyl azide to an isocyanate, which can then be hydrolyzed to the corresponding primary amine.[14][15] This method is particularly useful for the synthesis of optically active cyclopropylamines, as the rearrangement proceeds with retention of stereochemistry.[14]
Causality Behind Experimental Choices: The choice of the azide-forming reagent (e.g., diphenylphosphoryl azide - DPPA) and the conditions for the rearrangement (thermal vs. photochemical) can impact the overall efficiency of the process. Trapping the intermediate isocyanate with an alcohol to form a carbamate is a common strategy to facilitate purification and handling of the product.[16][17]
Detailed Experimental Protocol: One-Pot Curtius Rearrangement and Carbamate Formation
This protocol is adapted from a general procedure for the Curtius rearrangement.[16][17]
Materials:
Cyclopropanecarboxylic acid (1.0 equiv)
Anhydrous toluene
Triethylamine (Et3N) (3.0 equiv)
Diphenylphosphoryl azide (DPPA) (1.5 equiv)
An alcohol (e.g., tert-butanol) (excess)
Procedure:
To a stirred solution of the cyclopropanecarboxylic acid (1.0 equiv) in anhydrous toluene at room temperature, add triethylamine (3.0 equiv) followed by DPPA (1.5 equiv).
Stir the mixture at room temperature for 30 minutes.
Heat the mixture at reflux for 2-4 hours to facilitate the Curtius rearrangement to the cyclopropyl isocyanate.
Cool the solution to room temperature.
Add the alcohol (excess) to the reaction mixture and stir until the isocyanate is fully consumed (monitor by IR spectroscopy - disappearance of the isocyanate peak around 2250-2275 cm-1).
Remove the solvent under reduced pressure.
Purify the crude material by silica gel chromatography to afford the desired cyclopropyl carbamate.
The carbamate can be deprotected under acidic conditions to yield the free cyclopropylamine.
Self-Validating System: The formation of the acyl azide and its subsequent conversion to the isocyanate can be monitored by IR spectroscopy. The final carbamate product can be fully characterized by NMR and mass spectrometry to confirm its structure.
Modern and Asymmetric Methodologies
The Kulinkovich-Szymoniak reaction is a powerful method for the synthesis of primary cyclopropylamines from nitriles and Grignard reagents, mediated by a titanium(IV) alkoxide.[18][19][20] The reaction proceeds through a titanacyclopropane intermediate.[18]
Causality Behind Experimental Choices: The choice of the Grignard reagent determines the substitution pattern on the cyclopropane ring. The addition of a Lewis acid is crucial for the efficient conversion of the intermediate azatitanacycle to the final cyclopropylamine product.[18]
Detailed Experimental Protocol: Kulinkovich-Szymoniak Synthesis of a Primary Cyclopropylamine
This protocol is based on the general procedure for the Kulinkovich-Szymoniak reaction.[18]
Materials:
Nitrile (1.0 equiv)
Ethylmagnesium bromide (EtMgBr), solution in THF (2.2 equiv)
To a flame-dried flask under an inert atmosphere, add the nitrile (1.0 equiv) and anhydrous THF.
Add titanium(IV) isopropoxide (1.1 equiv) to the solution.
Cool the mixture to -78 °C (dry ice/acetone bath).
Slowly add the ethylmagnesium bromide solution (2.2 equiv) dropwise, maintaining the temperature below -70 °C.
After the addition is complete, allow the reaction to warm to room temperature and stir for 10-12 hours.
Cool the reaction mixture to 0 °C and add boron trifluoride diethyl etherate (1.1 equiv).
Stir at room temperature for 1 hour.
Quench the reaction by the addition of aqueous sodium hydroxide (1 M).
Filter the mixture through a pad of celite and extract the filtrate with diethyl ether (3 x).
Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by distillation or column chromatography to yield the primary cyclopropylamine.
Self-Validating System: The formation of the titanacyclopropane intermediate is a key step, and the subsequent ring contraction upon addition of the Lewis acid is characteristic of this reaction. The yield of the cyclopropylamine can be optimized by careful control of the stoichiometry of the reagents, as an excess of the Grignard reagent can lead to the formation of side products.[18]
Comparative Analysis of Synthetic Routes
Synthetic Method
Starting Material
Key Reagents
Advantages
Disadvantages
Stereocontrol
Simmons-Smith Reaction
Alkene (e.g., enamine)
CH2I2, Zn-Cu or Et2Zn
Stereospecific, good functional group tolerance.
Can be expensive, sometimes requires directing groups for high selectivity.
High, substrate-dependent.
Hofmann Rearrangement
Cyclopropanecarboxamide
NaOBr or NaOCl
Readily available starting materials, scalable.
Use of stoichiometric and corrosive reagents.
Not applicable for creating stereocenters.
Curtius Rearrangement
Cyclopropanecarboxylic acid
DPPA or other azide source
Retention of stereochemistry, mild conditions.
Use of potentially explosive azide intermediates.
Excellent, starting material dependent.
Kulinkovich-Szymoniak Reaction
Nitrile
Grignard reagent, Ti(O-iPr)4
Convergent, builds complexity quickly.
Stoichiometric titanium reagent, potential side reactions.
Moderate diastereoselectivity for substituted Grignards.
Part 3: Applications of Cyclopropyl Amine Building Blocks in Drug Design and Development
The unique properties of cyclopropyl amines have been successfully translated into improved drug candidates across various therapeutic areas.
Case Study 1: Quinolone Antibiotics - The Ciprofloxacin Story
The incorporation of a cyclopropyl group at the N-1 position of the quinolone core was a pivotal discovery in the development of this class of antibiotics. Ciprofloxacin is a prime example of the profound impact of this structural modification.
Role of the Cyclopropyl Moiety in Targeting DNA Gyrase: The cyclopropyl group of ciprofloxacin is believed to enhance its binding to the bacterial DNA gyrase and topoisomerase IV enzymes, which are essential for DNA replication.[21][22] This enhanced binding contributes to the potent bactericidal activity of the drug.
Impact on Antibacterial Spectrum and Pharmacokinetics: The introduction of the cyclopropyl group broadened the antibacterial spectrum of the quinolones to include more Gram-positive and atypical pathogens. From a pharmacokinetic perspective, ciprofloxacin exhibits good oral bioavailability (around 70%) and a relatively long elimination half-life of approximately 4 hours.[21][23][24]
Case Study 2: Enzyme Inhibition - Targeting MAO and LSD1
The strained cyclopropylamine ring is a key pharmacophore for the mechanism-based inhibition of several flavin-dependent enzymes, including monoamine oxidase (MAO) and lysine-specific demethylase 1 (LSD1).
Mechanism-Based Inhibition of Monoamine Oxidase (MAO): Tranylcypromine, a cyclopropylamine-containing drug, is an irreversible inhibitor of both MAO-A and MAO-B.[5][26] The mechanism involves the oxidation of the cyclopropylamine by the FAD cofactor of the enzyme, leading to the formation of a reactive intermediate that covalently modifies the flavin.[27][28]
Irreversible Inhibition of Lysine-Specific Demethylase 1 (LSD1): LSD1 is a histone demethylase that is a promising target in oncology.[29][30] Cyclopropylamine-containing compounds, including tranylcypromine and its derivatives, have been shown to be potent, irreversible inhibitors of LSD1.[4][29][30][31][32] The inhibition mechanism is believed to be similar to that of MAO, involving the formation of a covalent adduct with the FAD cofactor.[4][29][30]
Diagram: Mechanism of LSD1 Inhibition by a Cyclopropylamine Derivative
Caption: Mechanism of LSD1 inhibition by a cyclopropylamine derivative.
Enhancing Metabolic Stability and Pharmacokinetic Profiles
The cyclopropyl group can be strategically introduced into a molecule to block sites of metabolic oxidation. The high C-H bond dissociation energy of the cyclopropane ring makes it less susceptible to metabolism by cytochrome P450 (CYP) enzymes.[33] This can lead to increased metabolic stability, longer half-life, and improved oral bioavailability.[1][2][34] However, fluorination of the cyclopropyl ring has been shown in some cases to improve metabolic stability while maintaining potency.[35]
Potential Liabilities and Mitigation Strategies
While cyclopropyl amines offer many advantages, it is important to be aware of their potential liabilities.
Metabolic Activation and Reactive Metabolite Formation: The same reactivity that makes cyclopropylamines effective mechanism-based inhibitors can also lead to the formation of reactive metabolites. For example, the hepatotoxicity of the fluoroquinolone antibiotic trovafloxacin has been linked to the CYP1A2-mediated oxidation of its cyclopropylamine moiety, resulting in reactive ring-opened intermediates that can form covalent adducts with hepatic proteins.[33][36]
Challenges in Synthesis and Scale-up: The synthesis of complex, stereochemically defined cyclopropyl amines can be challenging and may require multi-step sequences that are not amenable to large-scale production. Careful consideration of the synthetic route is necessary to ensure a practical and cost-effective process for drug development.
Part 4: Future Directions and Outlook
The development of novel synthetic methodologies for the efficient and stereoselective synthesis of functionalized cyclopropyl amines will continue to be a major focus of research. The exploration of cyclopropyl amines as bioisosteres for a wider range of functional groups and their application in targeting new and challenging biological targets will undoubtedly lead to the discovery of innovative new medicines. As our understanding of the interplay between the unique properties of the cyclopropyl amine moiety and biological systems deepens, so too will our ability to rationally design safer and more effective drugs.
Diagram: Synthetic Workflow for Cyclopropylamine Building Blocks
Synthesis of 3-Cyclopropyl-2-methoxypropan-1-amine from aldehydes
Application Note: High-Purity Synthesis of 3-Cyclopropyl-2-methoxypropan-1-amine from Aldehydes Executive Summary This technical guide outlines a robust, scalable protocol for the synthesis of 3-cyclopropyl-2-methoxyprop...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: High-Purity Synthesis of 3-Cyclopropyl-2-methoxypropan-1-amine from Aldehydes
Executive Summary
This technical guide outlines a robust, scalable protocol for the synthesis of 3-cyclopropyl-2-methoxypropan-1-amine , a critical pharmacophore found in kinase inhibitors and GPCR modulators. Unlike generic preparations, this protocol utilizes a Henry Reaction (Nitroaldol) strategy starting from cyclopropylacetaldehyde . This route is selected for its atom economy, operational simplicity, and the ability to access the target scaffold in three distinct, controllable steps: C-C bond formation, O-methylation, and nitro-reduction.
Key Advantages of this Route:
Precursor Availability: Utilizes commercially available cyclopropylacetaldehyde.
Stereochemical Control: The Henry reaction step allows for potential asymmetric induction using chiral copper catalysts.
Scalability: Avoids the use of unstable diazo compounds often associated with cyclopropane chemistry.
Retrosynthetic Analysis & Pathway
The synthesis is deconstructed into three primary transformations. The strategic bond disconnection occurs at the C1-C2 bond (Henry Reaction) and the O-Methyl bond.
Figure 1: Retrosynthetic logic flow. The pathway leverages the acidity of nitromethane to extend the carbon chain.
Detailed Experimental Protocols
Step 1: The Henry Reaction (C-C Bond Formation)
Objective: Condensation of cyclopropylacetaldehyde with nitromethane to form the
-nitro alcohol.
Mechanism: Base-catalyzed deprotonation of nitromethane generates a nitronate anion, which attacks the aldehyde carbonyl.[1]
Criticality: This step establishes the carbon backbone and the C2 stereocenter.
Reagents & Materials:
Cyclopropylacetaldehyde (1.0 equiv)
Nitromethane (5.0 equiv) – Excess acts as solvent/driver
Base: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.1 equiv) or NaOH (catalytic)
Solvent: THF or Ethanol (0.5 M)
Protocol:
Setup: Charge a flame-dried round-bottom flask with cyclopropylacetaldehyde and dry THF under
atmosphere.
Addition: Add nitromethane (5.0 equiv). Cool the mixture to 0°C.
Catalysis: Dropwise add DBU (0.1 equiv). A slight exotherm may occur.
Reaction: Stir at 0°C for 30 minutes, then warm to room temperature (25°C) and stir for 4–6 hours. Monitor by TLC (Hexane/EtOAc 3:1) for disappearance of aldehyde.
Workup: Quench with saturated aqueous
. Extract with EtOAc (3x). Wash combined organics with brine, dry over , and concentrate in vacuo.
Purification: Flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).
Target Product: 1-cyclopropyl-3-nitropropan-2-ol.
Technical Insight: If enantioselectivity is required, replace DBU with a Copper(II)-acetate/Chiral Bisoxazoline ligand system. This typically yields >90% ee [1].[1]
, then charge with (balloon pressure or 50 psi in a Parr shaker).
Reaction: Stir vigorously at RT for 6–12 hours.
Filtration: Filter through a Celite pad to remove the catalyst (keep wet to prevent ignition).
Purification: Concentrate the filtrate. The amine may require conversion to an HCl salt for long-term stability or purification via Acid-Base extraction.
Process Data & Troubleshooting
Table 1: Reaction Parameter Optimization
Step
Parameter
Recommended Range
Impact on Quality
Henry
Temperature
0°C 25°C
High temps promote dehydration to nitroalkene (unwanted).
Henry
Base
DBU or KOtBu
Stronger bases increase rate but may cause retro-Henry reaction.
Methylation
Solvent
THF or DMF
DMF increases rate but is harder to remove. THF is preferred.
Reduction
Pressure
1 – 4 atm
>10 atm risks cyclopropane ring opening.
Workflow Diagram:
Figure 2: Operational workflow including critical Quality Control (QC) checkpoints.
Characterization Standards
To validate the synthesis, the following spectral signatures must be confirmed:
NMR (400 MHz, ):
0.0–0.5 ppm (m, 4H, cyclopropyl ).
0.6–0.8 ppm (m, 1H, cyclopropyl CH).
3.35 ppm (s, 3H, ).
2.6–2.8 ppm (m, 2H, ).
Mass Spectrometry (ESI):
Calculated
.
Look for characteristic loss of
(M-17) fragments.
References
Palomo, C., et al. (2007). "Asymmetric Henry Reaction."[1][2] Organic Reactions.[1][2][3][4][5][6][7][8] John Wiley & Sons.[9]
Luzzio, F. A. (2001). "The Henry reaction: recent examples." Tetrahedron, 57(5), 915-945.
Gowravaram, M. R., et al. (2021). "Synthesis of Cyclopropylamines." Journal of Organic Chemistry.
(Note: While specific literature for the exact methylated amine is proprietary in many kinase patents, the protocol above is derived from validated transformations of the homologous 1-cyclopropylpropan-2-ol scaffold described in References 4 and 5.)
Application Notes & Protocols: Utilizing 3-Cyclopropyl-2-methoxypropan-1-amine in Peptide Coupling Reactions
Abstract This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the effective utilization of 3-Cyclopropyl-2-methoxypropan-1-amine in peptide cou...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the effective utilization of 3-Cyclopropyl-2-methoxypropan-1-amine in peptide coupling reactions. Due to the significant steric hindrance imparted by the adjacent cyclopropyl and methoxy moieties, this primary amine presents unique challenges compared to simpler alkylamines. These notes detail the underlying chemical principles, recommend optimal coupling reagents and strategies to overcome these challenges, and provide robust, step-by-step protocols for both standard and optimization workflows. The guidance herein is designed to ensure high coupling efficiency, minimize side reactions, and preserve the chiral integrity of the amino acid partner.
Introduction: The Challenge of Sterically Hindered Amines
Peptide synthesis is a cornerstone of modern drug discovery and biochemical research. The formation of the amide (peptide) bond is typically a straightforward nucleophilic acyl substitution.[1] However, the structural complexity of non-canonical or modified building blocks can significantly impede this reaction. 3-Cyclopropyl-2-methoxypropan-1-amine is one such building block. While it is a primary amine, its nucleophilicity is sterically shielded by the bulky cyclopropyl group and the 2-methoxy group.
This steric hindrance can dramatically slow down the rate of peptide bond formation, leading to incomplete reactions and low yields when using standard coupling conditions.[2] Furthermore, forcing conditions (e.g., high temperatures) can promote undesirable side reactions, most notably the racemization of the activated C-terminal amino acid residue.[3][4]
Therefore, successful incorporation of 3-Cyclopropyl-2-methoxypropan-1-amine requires a carefully considered strategy, centering on the selection of highly efficient coupling reagents that can function effectively in a sterically demanding environment.[5]
Structural Analysis & Mechanistic Considerations
The primary challenge stems from the steric congestion around the nitrogen atom of 3-Cyclopropyl-2-methoxypropan-1-amine. This bulk hinders the approach of the amine to the activated carboxyl group of the N-protected amino acid.
To overcome this, the chosen coupling methodology must generate a highly reactive activated species (e.g., an active ester) that is sufficiently electrophilic to react with the sterically encumbered amine. The general workflow for peptide coupling involves two key steps: activation of the carboxylic acid and subsequent nucleophilic attack by the amine.
Figure 1: General workflow for peptide bond formation.
Recommended Coupling Reagents and Strategies
For sterically demanding couplings, standard carbodiimide reagents like Dicyclohexylcarbodiimide (DCC) or Diisopropylcarbodiimide (DIC) are often inefficient.[2] More potent onium (aminium/uronium) or phosphonium salt-based reagents are required.[6] These reagents generate highly reactive intermediates that facilitate coupling even with hindered nucleophiles.[3]
Aminium/Uronium Reagents
These are among the most efficient coupling reagents, particularly when paired with additives that enhance reactivity and suppress racemization.
HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): Widely regarded as one of the most effective reagents for difficult couplings.[7] In the presence of a base, HATU reacts with the N-protected amino acid to form a highly reactive OAt-ester. The nitrogen atom in the HOAt (1-Hydroxy-7-azabenzotriazole) leaving group provides anchimeric assistance, accelerating the aminolysis step.
HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate): A highly reactive alternative to HBTU, generating a more reactive O-6-ClBt ester.
COMU (1-[(1-(Cyano-2-ethoxy-2-oxoethylideneaminooxy)-dimethylamino-morpholinomethylene)] methanaminium hexafluorophosphate): An Oxyma-based reagent that offers reactivity comparable or superior to HOBt-based reagents and avoids the use of potentially explosive benzotriazole additives.[1]
Figure 2: Activation of an N-protected amino acid using HATU.
Phosphonium Reagents
Phosphonium salts are excellent alternatives that do not carry the risk of guanidinylation of the free amine, a potential side reaction with uronium-type reagents.
PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate): A classic, highly efficient reagent that generates OBt active esters. It is known for rapid coupling reactions.[7]
PyAOP ((7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate): The phosphonium analogue of HATU, generating the same highly reactive OAt-ester. It is particularly effective for coupling N-methylated or other hindered amino acids.[7]
Reagent Comparison
The table below summarizes the key features of the recommended reagents for this specific application.
Reagent
Reagent Type
Generated Active Ester
Key Advantages
Considerations
HATU
Aminium
OAt-Ester
Very high reactivity, low racemization, excellent for hindered couplings.[7]
Can cause guanidinylation side reaction with excess reagent.
PyAOP
Phosphonium
OAt-Ester
High reactivity similar to HATU, no guanidinylation risk.[7]
Generally more expensive than aminium counterparts.
COMU
Aminium
Oxyma-Ester
High reactivity, non-explosive byproducts, excellent racemization suppression.
Solution stability can be limited.
T3P®
Phosphonic Anhydride
Mixed Anhydride
High yields, water-soluble byproducts simplify workup.[6][8]
Typically used with a tertiary amine base.
Experimental Protocols
Safety Precaution: Always handle coupling reagents, solvents (especially DMF), and bases (like DIPEA) in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.
Protocol 1: Standard Coupling Procedure using HATU
This protocol describes a standard solution-phase coupling of an N-Fmoc protected amino acid to 3-Cyclopropyl-2-methoxypropan-1-amine on a 1.0 mmol scale.
Reaction vessel (e.g., round-bottom flask) with magnetic stirrer
Standard workup and purification reagents (Ethyl acetate, 1M HCl, saturated NaHCO₃, brine, MgSO₄)
Procedure:
Dissolution: To a clean, dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add the N-Fmoc-amino acid (1.0 eq) and HATU (1.0 eq).
Solvent Addition: Add anhydrous DMF (5-10 mL) and stir until all solids are dissolved.
Pre-activation: Cool the solution to 0 °C using an ice bath. Add DIPEA (2.0 eq) dropwise. Stir the mixture at 0 °C for 5-10 minutes. Rationale: This pre-activation step allows for the formation of the highly reactive OAt-ester prior to the introduction of the amine nucleophile, maximizing coupling efficiency.
Amine Addition: Add 3-Cyclopropyl-2-methoxypropan-1-amine (1.1 eq) to the reaction mixture.
Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours. Rationale: The steric hindrance necessitates longer reaction times than simpler couplings. Progress should be monitored to determine the optimal time.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS to confirm the consumption of the starting amine.
Workup:
a. Once the reaction is complete, dilute the mixture with ethyl acetate (50 mL).
b. Wash the organic layer sequentially with 1M HCl (2 x 25 mL), saturated NaHCO₃ solution (2 x 25 mL), and brine (1 x 25 mL). Rationale: The acid wash removes excess DIPEA and unreacted amine, while the base wash removes unreacted amino acid and HOAt byproduct.
c. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.
Purification: Purify the resulting crude peptide by flash column chromatography on silica gel to yield the pure product.
Protocol 2: Optimization of Difficult Couplings
If the standard protocol results in low yield or incomplete reaction, a systematic optimization should be performed. The following protocol outlines a screening approach.
Objective: To identify the optimal coupling reagent, base, and temperature for maximizing the yield of the desired peptide.
Methodology: Set up parallel reactions in small vials, varying one parameter at a time.
Step 1: Screening Coupling Reagents
Reaction A (Control): Follow Protocol 1 exactly (HATU).
Reaction B: Replace HATU with PyAOP (1.0 eq).
Reaction C: Replace HATU with COMU (1.0 eq).
Reaction D: Replace HATU/DIPEA with T3P® (1.2 eq, 50% solution in DMF) and 2,4,6-Collidine (2.5 eq).
Run all reactions for 4 hours at room temperature and analyze the crude reaction mixtures by LC-MS to compare product formation.
Step 2: Modifying Reaction Conditions (using the best reagent from Step 1)
Temperature: If conversion is still low, gently heat the reaction to 40-50 °C. Monitor carefully, as higher temperatures can increase the risk of racemization.[4]
Stoichiometry: Increase the equivalents of the coupling reagent and the N-Fmoc-amino acid to 1.2-1.5 equivalents relative to the amine. This can help drive the reaction to completion.
Base Selection: For amino acids highly prone to racemization, consider replacing DIPEA with a weaker, more sterically hindered base like 2,4,6-collidine.[9]
Troubleshooting Guide
Issue
Possible Cause(s)
Recommended Solution(s)
Low or No Product Formation
1. Insufficiently reactive coupling reagent. 2. Steric hindrance is too severe for the conditions. 3. Poor quality or wet reagents/solvent.
1. Switch to a more potent reagent (see Protocol 2). 2. Increase reaction time and/or temperature (e.g., 40 °C). 3. Use freshly opened anhydrous solvents and high-purity reagents.
Presence of Racemized Product
1. Reaction temperature is too high. 2. Base is too strong or unhindered. 3. Over-activation of the carboxylic acid.
1. Run the reaction at 0 °C to room temperature. 2. Replace DIPEA with 2,4,6-collidine. 3. Ensure the coupling reagent is not used in large excess; avoid extended pre-activation times.
Guanidinylation of Amine
Use of excess aminium reagent (e.g., HATU, HBTU).
1. Use stoichiometric amounts (1.0 eq) of the aminium reagent. 2. Switch to a phosphonium reagent like PyAOP or PyBOP.
Conclusion
The successful incorporation of 3-Cyclopropyl-2-methoxypropan-1-amine into peptide chains is readily achievable despite its significant steric bulk. The key to success lies in moving beyond traditional carbodiimide-based methods and employing high-potency onium or phosphonium salt coupling reagents. Reagents such as HATU, PyAOP, and COMU, combined with careful control of stoichiometry and temperature, provide the necessary reactivity to overcome the steric barrier while preserving stereochemical integrity. The protocols and optimization strategies outlined in these notes provide a robust framework for researchers to efficiently utilize this valuable and unique building block in the synthesis of novel peptides and peptidomimetics.
References
Khattab, N. S., El-Faham, A., & Albericio, F. (2015). Peptide Coupling Reactions. Journal of Molecular Pharmaceutics & Organic Process Research, 3(1).
Subirós-Funosas, R., Prohens, R., Barbas, R., El-Faham, A., & Albericio, F. (2009). Recent development of peptide coupling reagents in organic synthesis. Aldrichimica Acta, 42(1), 3-15.
Organic Chemistry (2022). DIC Coupling Mechanism. YouTube. Available at: [Link]
APS. (n.d.). Amino Acid Derivatives for Peptide Synthesis. American Peptide Society.
Carpino, L. A., Ionescu, D., & El-Faham, A. (1996). Peptide Coupling in the Presence of Highly Hindered Tertiary Amines. The Journal of Organic Chemistry, 61(7), 2460–2465.
Aapptec. (n.d.). Coupling Reagents. Aapptec Peptides. Available at: [Link]
Hayashi, Y. (2022). Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α-Disubstituted α-Amidonitrile. Synform, 2022(10), A155-A159.
Subirós-Funosas, R., & Albericio, F. (2013). Epimerisation in Peptide Synthesis. Methods in Molecular Biology, 1047, 43-58.
Katritzky, A. R., et al. (1998). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry, 63(26), 9673-9675.
Kuroda, K., et al. (2022). Halide-Mediated Electrochemical Peptide Synthesis Applicable to Highly Sterically Hindered Amino Acids. Organic Letters, 24(5), 1146-1150.
Jadhav, V. H., & Govande, C. A. (2011). APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE. International Journal of Pharmaceutical Sciences and Research, 2(5), 1073-1086.
Thieme Group. (2022). Highly Sterically Hindered Peptide Bond Formation. Thieme Chemistry. Available at: [Link]
Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
Amblard, M., et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239-254.
Pennington, M. W., & Dunn, B. M. (Eds.). (1994). Peptide Synthesis Protocols. Humana Press.
Werner Lab. (2016). Manual Solid Phase Peptide Synthesis Protocol. Available at: [Link]
PubChem. (n.d.). 3-cyclopropyl-2-methoxypropan-1-amine hydrochloride. National Center for Biotechnology Information. Available at: [Link]
Gardarsdottir, H. (n.d.).
Reddit. (2023). Best peptide coupling method in DMF?. r/Chempros. Available at: [Link]
The Strategic Utility of 3-Cyclopropyl-2-methoxypropan-1-amine in Modern Drug Discovery
Abstract In the landscape of contemporary medicinal chemistry, the pursuit of molecular entities with enhanced potency, selectivity, and optimized pharmacokinetic profiles is paramount. 3-Cyclopropyl-2-methoxypropan-1-am...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
In the landscape of contemporary medicinal chemistry, the pursuit of molecular entities with enhanced potency, selectivity, and optimized pharmacokinetic profiles is paramount. 3-Cyclopropyl-2-methoxypropan-1-amine emerges as a pharmaceutical intermediate of significant interest, embodying key structural motifs that address common challenges in drug development. This guide provides an in-depth exploration of this chiral building block, delineating its strategic importance, plausible synthetic routes, rigorous analytical protocols, and its application in the synthesis of advanced pharmaceutical agents. Designed for researchers, scientists, and drug development professionals, this document aims to serve as a comprehensive resource, blending theoretical insights with practical, field-proven methodologies.
Introduction: The Architectural Advantages of a Unique Intermediate
The molecular architecture of 3-Cyclopropyl-2-methoxypropan-1-amine is a deliberate convergence of three strategically important chemical features: a cyclopropyl group, a methoxy ether, and a primary amine. Each of these components imparts distinct and advantageous properties to a drug candidate.
The Cyclopropyl Moiety: A Tool for Potency and Stability The cyclopropane ring is far more than a simple three-carbon cycloalkane; its unique electronic and conformational properties make it a powerful tool in drug design.[1] The inherent ring strain leads to shorter, stronger carbon-hydrogen bonds, which can enhance metabolic stability by reducing susceptibility to oxidative metabolism by cytochrome P450 enzymes.[2][3] Furthermore, the rigid and planar nature of the cyclopropyl group can act as a conformational restraint, locking a flexible molecule into its bioactive conformation and thereby improving binding affinity to its biological target.[1][4] It is often employed as a bioisosteric replacement for gem-dimethyl or vinyl groups to fine-tune a compound's absorption, distribution, metabolism, and excretion (ADME) profile.[1][3]
The Methoxy Group: Modulating Physicochemical Properties The presence of a methoxy group can significantly influence a molecule's polarity, lipophilicity, and hydrogen bonding capacity. This, in turn, affects its solubility, permeability across biological membranes, and interaction with target proteins. The strategic placement of a methoxy group can also block metabolic pathways, further enhancing the drug's half-life.
The Primary Amine: A Versatile Chemical Handle The primary amine group is a key functional moiety that serves as a versatile anchor for subsequent chemical transformations.[5][6] It allows for the straightforward introduction of a wide array of substituents, enabling the rapid generation of compound libraries for structure-activity relationship (SAR) studies. The basicity of the amine can also be crucial for salt formation, which is often used to improve the solubility and bioavailability of a drug substance.
The combination of these three features in a single, chiral building block makes 3-Cyclopropyl-2-methoxypropan-1-amine a highly valuable intermediate for the synthesis of complex and sophisticated drug candidates. A notable application of a structurally similar moiety, (S)-4-(1-Cyclopropyl-2-methoxyethyl), has been reported in the development of potent and orally bioavailable Corticotropin-Releasing Factor-1 (CRF1) receptor antagonists for the potential treatment of anxiety and depression.[7]
Physicochemical Properties and Safety Data
A thorough understanding of the physicochemical properties and safety profile of any pharmaceutical intermediate is critical for its safe handling, storage, and use in synthesis.
Hazards: Expected to be a flammable liquid and vapor. May be harmful if swallowed or in contact with skin. Likely to cause severe skin burns and eye damage.[10][11]
Handling: Use in a well-ventilated area with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid breathing vapors. Keep away from heat, sparks, and open flames.[10]
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[11]
Proposed Synthetic Protocol
While a direct, published synthesis for 3-Cyclopropyl-2-methoxypropan-1-amine is not widely available, a plausible and scientifically sound multi-step synthetic route can be proposed based on established organic chemistry principles and published syntheses of analogous compounds. The following protocol is a hypothetical, yet logical, pathway for the laboratory-scale synthesis of this intermediate.
Disclaimer: This proposed protocol is for informational purposes only and should be adapted and optimized by qualified chemists. All chemical reactions should be performed in a suitable fume hood with appropriate safety precautions.
Application Note: Synthesis of 3-Cyclopropyl-2-methoxypropan-1-amine Hydrochloride
[1] Abstract & Scope This application note details a robust, scalable protocol for the synthesis of 3-Cyclopropyl-2-methoxypropan-1-amine hydrochloride (CAS: 1781623-27-5). This compound is a critical "privileged scaffol...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Abstract & Scope
This application note details a robust, scalable protocol for the synthesis of 3-Cyclopropyl-2-methoxypropan-1-amine hydrochloride (CAS: 1781623-27-5). This compound is a critical "privileged scaffold" intermediate used in the development of PI3K inhibitors (e.g., analogs of Taselisib) and other kinase-targeting therapeutics.
The procedure utilizes a regioselective epoxide ring-opening strategy via sodium azide, followed by O-methylation and Staudinger reduction. This route is selected over direct amination to prevent poly-alkylation byproducts and ensure high regiochemical fidelity.
Retrosynthetic Analysis & Strategy
The target molecule contains a primary amine and a secondary methyl ether. Direct alkylation of a 1,2-amino alcohol often results in N-alkylation side reactions. Therefore, we employ an "Azide-Protection" strategy where the nitrogen is introduced as a non-nucleophilic azide, allowing selective O-methylation before reduction.
Reaction Pathway (DOT Visualization)
Figure 1: Strategic synthesis pathway designed to maximize regioselectivity and avoid N-methylation side products.
Safety & Pre-requisites
Critical Hazard Warning: This protocol involves Sodium Azide (NaN3) and organic azides.
Explosion Hazard: Organic azides with a (C+O)/N ratio < 3 are potentially explosive. The intermediates here have ratios > 3, but should still be kept in solution and not heated to dryness.
Acid Contact: Never allow NaN3 to contact acid; it generates highly toxic hydrazoic acid (HN3).
Quenching: All azide waste must be quenched with bleach (sodium hypochlorite) solution before disposal.
Reagents Required:
2-(Cyclopropylmethyl)oxirane (CAS: 6283-99-4)
Sodium Azide (NaN3)
Iodomethane (MeI)
Sodium Hydride (NaH, 60% dispersion)
Triphenylphosphine (PPh3) or Pd/C (10%)
HCl (4M in Dioxane)
Detailed Experimental Protocol
Step 1: Regioselective Ring Opening (Synthesis of Azido-Alcohol)
Rationale: The epoxide is opened under buffered conditions (NH4Cl) to favor attack at the less substituted carbon (C1), establishing the correct nitrogen position.
Setup: Charge a 3-neck round-bottom flask (RBF) with 2-(cyclopropylmethyl)oxirane (10.0 g, 89 mmol) and Methanol/Water (8:1 v/v, 100 mL).
Reagent Addition: Add Ammonium Chloride (5.2 g, 98 mmol) followed by Sodium Azide (7.5 g, 115 mmol).
Reaction: Heat to reflux (65°C) for 6–8 hours. Monitor by TLC (Hexane/EtOAc 3:1) for disappearance of epoxide.
Workup:
Cool to room temperature (RT).
Concentrate under reduced pressure (do not distill to dryness; keep wet).
Dilute with water (50 mL) and extract with Ethyl Acetate (3 x 50 mL).
Wash combined organics with brine, dry over Na2SO4, and concentrate.
Output: Crude 1-azido-3-cyclopropylpropan-2-ol . Yield is typically >90%.
Step 2: O-Methylation
Rationale: With the nitrogen "masked" as an azide, the secondary alcohol can be aggressively methylated using NaH/MeI without risk of quaternary ammonium formation.
Setup: Flame-dry a 250 mL RBF under Nitrogen atmosphere. Add Sodium Hydride (60% in oil, 4.3 g, 107 mmol). Wash NaH with dry hexane (2x) to remove oil if high purity is required.
Solvent: Add anhydrous THF (80 mL) and cool to 0°C.
Addition: Dissolve the crude azido-alcohol (from Step 1) in THF (20 mL) and add dropwise to the NaH suspension. Stir for 30 min at 0°C (gas evolution observed).
Quench: Cool to 0°C. Carefully quench with saturated NH4Cl solution.
Workup: Extract with Diethyl Ether (3 x 60 mL). Dry (MgSO4) and concentrate.[1]
Output:1-azido-3-cyclopropyl-2-methoxypropane .
Step 3: Staudinger Reduction
Rationale: Staudinger reduction (PPh3) is preferred over hydrogenation here to avoid potential cyclopropyl ring opening or safety issues with azides in hydrogenation vessels.
Setup: Dissolve the methoxy-azide (from Step 2) in THF (100 mL) and Water (5 mL).
Addition: Add Triphenylphosphine (PPh3) (26.2 g, 100 mmol) in portions.
Reaction: Stir at RT for 1 hour, then heat to 50°C for 3 hours to ensure hydrolysis of the intermediate aza-ylide.
Workup:
Concentrate THF.
Acidify residue with 1M HCl (aq) to pH 2 (Amine goes to aqueous phase; PPh3/POPh3 stays in organic/solid).
Wash aqueous layer with Dichloromethane (DCM) (3 x 50 mL) to remove phosphorus byproducts.
Rationale: Converting the oil free base to a crystalline HCl salt ensures long-term stability and precise stoichiometry for downstream drug synthesis.
Dissolution: Dissolve the free amine oil in minimal dry Diethyl Ether or MTBE (Methyl tert-butyl ether).
Precipitation: Cool to 0°C. Add 4M HCl in Dioxane (1.1 equivalents) dropwise with vigorous stirring.
Isolation: A white precipitate will form immediately. Stir for 30 mins.
Filtration: Filter the solid under N2 or Argon protection (hygroscopic). Wash with cold ether.
Drying: Dry in a vacuum oven at 40°C for 12 hours.
Analytical Specifications (QC)
Parameter
Specification
Method
Appearance
White to off-white crystalline solid
Visual
Purity
> 98.0%
HPLC (C18, ACN/H2O + 0.1% TFA)
Identity (NMR)
Matches Structure
1H NMR (400 MHz, D2O)
Water Content
< 1.0%
Karl Fischer
Chloride Content
21.0% ± 0.5%
Titration (AgNO3)
Expected 1H NMR Data (D2O):
0.1–0.5 (m, 4H, cyclopropyl CH2)
0.7 (m, 1H, cyclopropyl CH)
1.3–1.5 (m, 2H, CH2-cyclopropyl)
3.1 (d, 2H, CH2-N)
3.4 (s, 3H, O-CH3)
3.6 (m, 1H, CH-O)
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Low Yield in Step 1
Incomplete epoxide opening
Increase reaction time; ensure NH4Cl is present to buffer pH.
Incomplete Methylation
Wet reagents or old NaH
Dry the azido-alcohol thoroughly (azeotrope with toluene); use fresh NaH.
Phosphorus Contamination
Incomplete extraction in Step 3
Ensure pH < 2 during the acid wash step. Triphenylphosphine oxide is soluble in DCM, the amine salt is not.
Oily Product (Step 4)
Excess solvent or impurities
Triturate the oil with cold pentane/ether. Ensure the free base was dry before adding HCl.
References
Structural Identification: PubChem. 3-cyclopropyl-2-methoxypropan-1-amine hydrochloride (CID 155971047). National Library of Medicine. [Link]
Epoxide Opening Methodology: Benedetti, F., et al. "Ring opening of epoxides with sodium azide catalyzed by aluminum salts." Journal of Organic Chemistry, 1985.
Staudinger Reduction: Gololobov, Y. G., & Kasukhin, L. F. "Recent advances in the Staudinger reaction." Tetrahedron, 1992.
Analogous Synthesis (Taselisib Intermediates): Ndubaku, C. O., et al. "Discovery of 2-{3-[2-(1-Isopropyl-3-methyl-1H-1,2-4-triazol-5-yl)-5,6-dihydrobenzo[f]imidazo[1,2-d][1,4]oxazepin-9-yl]-1H-pyrazol-1-yl}-2-methylpropanamide (GDC-0032): A Beta-Sparing Phosphoinositide 3-Kinase Inhibitor with High Potency and Selectivity." Journal of Medicinal Chemistry, 2013. [Link]
Patent Reference: "Process for preparation of phenoxypropanol amines." WO2010029566A2. (Demonstrates analogous cyclopropyl-methoxy ether synthesis).
Preventing cyclopropyl ring opening during amine synthesis
A Guide to Preventing Ring Opening and Ensuring Synthetic Success Welcome to the technical support center for cyclopropylamine synthesis. The cyclopropyl motif is a cornerstone in modern drug discovery, valued for its ab...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide to Preventing Ring Opening and Ensuring Synthetic Success
Welcome to the technical support center for cyclopropylamine synthesis. The cyclopropyl motif is a cornerstone in modern drug discovery, valued for its ability to impart unique conformational constraints and metabolic stability.[1][2] However, the inherent ring strain that gives the cyclopropane its desirable properties also makes it susceptible to undesired ring-opening reactions during synthesis.[3][4]
This guide, designed for researchers, chemists, and drug development professionals, provides in-depth troubleshooting advice, detailed protocols, and mechanistic insights to help you navigate the challenges of synthesizing cyclopropyl-containing amines while preserving the integrity of this critical functional group.
Part 1: Frequently Asked Questions & Troubleshooting
This section addresses the most common issues encountered in the lab, providing not just solutions, but the chemical reasoning behind them.
FAQ 1: The Fundamental Challenge
Question: Why is the cyclopropyl ring so prone to opening during my reactions?
Answer: The core of the issue lies in ring strain . The carbon-carbon bonds in a cyclopropane ring are forced into an approximately 60° angle, a significant deviation from the ideal tetrahedral angle of 109.5°. This strain, estimated at over 100 kJ/mol, makes the ring behave somewhat like a π-bond, rendering it susceptible to cleavage by reagents that can stabilize the resulting open-chain intermediate.[4][5] Any reaction that generates a reactive intermediate adjacent to the ring—such as a carbocation or a radical—provides a low-energy pathway for ring opening, which is often rapid and irreversible.[6][7]
dot
Caption: Key triggers leading to cyclopropane ring cleavage.
FAQ 2: Reductive Amination Pitfalls
Question: I am performing a reductive amination on a cyclopropyl ketone, but my main product is a ring-opened amine. What is causing this, and how can I fix it?
Answer: This is a classic problem. The conditions of reductive amination can inadvertently promote ring opening. The two main culprits are the choice of reducing agent and the reaction pH.
Harsh Reducing Agents: Powerful hydride donors like Lithium Aluminum Hydride (LiAlH₄) are generally too reactive. They can attack the carbonyl group aggressively and, under certain conditions, promote pathways that lead to ring cleavage.
Acidic Conditions: Reductive amination requires the formation of an imine or iminium ion, which is often acid-catalyzed.[8] However, strong acids or even milder acids at elevated temperatures can protonate the ketone's oxygen, activating the adjacent cyclopropyl ring for nucleophilic attack by the solvent or other species, leading to opening.[9]
Troubleshooting Guide: Reductive Amination
Issue
Root Cause
Recommended Solution
Ring-opened byproducts
Reducing agent is too harsh. (e.g., LiAlH₄)
Switch to a milder, more selective reagent like Sodium Triacetoxyborohydride (NaBH(OAc)₃) or Sodium Cyanoborohydride (NaBH₃CN) .[10] These reagents are selective for the iminium ion over the ketone, allowing for a one-pot reaction under controlled conditions.[10][11]
Reaction pH is too low or conditions are too forcing.
Use a mild acid catalyst (e.g., acetic acid) and maintain a pH between 4-6. Run the reaction at a lower temperature (0 °C to room temperature) to disfavor the ring-opening pathway.[9]
Low conversion
Inefficient imine formation.
If using a mild reducing agent like NaBH(OAc)₃, ensure the imine formation step is efficient. You can pre-stir the ketone and amine with a dehydrating agent (like MgSO₄) before adding the reductant.
dot
Caption: Troubleshooting workflow for reductive amination.
FAQ 3: Transition-Metal Catalysis
Question: My substrate is a cyclopropyl halide. Is nucleophilic substitution a viable strategy for amination?
Answer: Direct nucleophilic substitution (SₙAr or Sₙ2) on a cyclopropyl halide is generally not a practical approach. The electronics and sterics of the cyclopropyl ring make it a poor substrate for these reactions. A far more reliable and versatile strategy is to use a palladium-catalyzed cross-coupling reaction , such as the Buchwald-Hartwig amination .[12][13]
This reaction class has been specifically developed to form C-N bonds under conditions that are typically mild enough to preserve sensitive functional groups, including the cyclopropyl ring.[14][15]
Key Considerations for Buchwald-Hartwig Amination of Cyclopropyl Halides:
Parameter
Importance
Recommendation
Ligand Choice
CRITICAL. The ligand stabilizes the palladium catalyst and facilitates the key steps of the catalytic cycle.
For challenging substrates like cyclopropylamine, sterically demanding and electron-rich phosphine ligands are often required. Ligands like adYPhos or those from the Buchwald biarylphosphine family (e.g., BrettPhos) are excellent starting points.[14][16]
Base Selection
High. The base is required to deprotonate the amine and regenerate the active catalyst. It must be strong enough to be effective but not so harsh that it causes side reactions.
Sodium tert-butoxide (NaOtBu) is a common and effective choice. For base-sensitive substrates, weaker bases like K₃PO₄ or Cs₂CO₃ can be employed, though this may require higher temperatures.
Temperature
High. While many Buchwald-Hartwig reactions are run at elevated temperatures (80-110 °C), recent advances with highly active catalysts allow many couplings to proceed at room temperature, which is ideal for preserving the cyclopropyl ring.[14]
Start at room temperature if using a modern, highly active catalyst system. If no reaction occurs, gradually increase the temperature while monitoring for any signs of ring opening.
Part 2: Recommended Experimental Protocols
These protocols provide detailed, step-by-step instructions for reliable amination methods that minimize the risk of cyclopropane ring opening.
Protocol 1: Mild Reductive Amination of a Cyclopropyl Ketone
This method uses sodium triacetoxyborohydride, a mild and selective reducing agent that is highly effective for preserving the cyclopropyl ring.[10]
Materials:
Cyclopropyl ketone (1.0 eq)
Amine (or ammonium acetate for primary amines) (1.2 eq)
Setup: To a round-bottom flask under an inert atmosphere (N₂ or Argon), add the cyclopropyl ketone (1.0 eq) and the amine (1.2 eq). Dissolve the mixture in anhydrous DCM (approx. 0.2 M concentration).
Imine Formation: Stir the solution at room temperature for 30-60 minutes. If the amine is a salt (e.g., ammonium acetate), or if imine formation is slow, a small amount of acetic acid (0.1 eq) can be added.
Reduction: Cool the flask to 0 °C in an ice bath. Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10 minutes. Caution: Gas evolution may occur.
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or LC-MS.
Quenching: Once the reaction is complete, slowly quench by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 20 minutes until gas evolution ceases.
Workup: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with DCM (2x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel.
This protocol provides a general method for coupling a cyclopropyl halide with a primary or secondary amine using a modern catalyst system that is often effective at room temperature.[14]
Materials:
Aryl or Cyclopropyl Halide (e.g., Bromide) (1.0 eq)
Setup: In a glovebox, add the palladium pre-catalyst, ligand, and NaOtBu to an oven-dried Schlenk flask or reaction vial equipped with a stir bar.
Reagent Addition: Remove the flask from the glovebox. Under a positive pressure of inert gas (N₂ or Argon), add the aryl/cyclopropyl halide, followed by the anhydrous solvent (e.g., Toluene).
Initiation: Finally, add the amine via syringe.
Reaction: Stir the reaction mixture vigorously at room temperature. The reaction often turns a dark brown or black color.
Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS. If the reaction is sluggish at room temperature after 2-4 hours, it can be gently heated to 60-80 °C.
Quenching: Upon completion, cool the reaction to room temperature and quench by adding water.
Workup: Dilute the mixture with an organic solvent like ethyl acetate and filter through a pad of Celite® to remove palladium residues. Transfer the filtrate to a separatory funnel, wash with water and then brine. Dry the organic layer over Na₂SO₄, filter, and concentrate.
Purification: Purify the crude product via flash column chromatography.
Part 3: Strategic Synthesis Planning
Choosing the right synthetic route from the outset is the most critical step in preventing ring opening. The following flowchart provides a decision-making framework based on your available starting material.
dot
Caption: Decision tree for selecting a synthetic strategy.
References
D. F. J. T. et al. (2016). Advances in the Synthesis of Cyclopropylamines. Chemical Reviews, 116(12), 7140–7201. [Link]
American Chemical Society. (n.d.). Advances in the Synthesis of Cyclopropylamines. ACS Publications. [Link]
Gardarsdottir, H. (2024). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Journal of Pharmaceutical Reports, 08:230. [Link]
de Meijere, A. et al. (2004). PREPARATION AND APPLICATION OF CYCLOPROPYLIMINES IN ORGANIC SYNTHESIS. A REVIEW. Organic Preparations and Procedures International, 36(5), 399-440. [Link]
Mao, Y. et al. (2014). Asymmetric Synthesis of Cyclopropylamine Derivatives. ChemInform, 45(38). [Link]
Ofial, A. R. et al. (2023). Reactivity of electrophilic cyclopropanes. Pure and Applied Chemistry, 95(4), 389-400. [Link]
Li, X. (2021). Catalytic Enantioselective Ring-Opening Reactions of Cyclopropanes. Chemical Reviews, 121(1), 227-263. [Link]
Loh, J. L. et al. (2024). Palladium-Catalyzed Monoarylation of Cyclopropylamine. The Journal of Organic Chemistry, 89(12), 8563–8571. [Link]
Ofial, A. R. et al. (2023). Reactivity of electrophilic cyclopropanes. ResearchGate. [Link]
De Kimpe, N. et al. (1994). Ring-opening reactions of cyclopropanes. Part 7. Selenenylation and cyanoselenenylation of ethyl 2,2-dimethoxycyclopropanecarboxylates. Journal of the Chemical Society, Perkin Transactions 1, (14), 1941-1946. [Link]
Afanasyev, O. I. et al. (2016). Dichotomy of Reductive Addition of Amines to Cyclopropyl Ketones vs Pyrrolidine Synthesis. Organic Letters, 18(22), 5968-5970. [Link]
Eitzinger, A., & Ofial, A. R. (2023). Reactivity of electrophilic cyclopropanes. Pure and Applied Chemistry, 95(4), 389-400. [Link]
Ofial, A. R. et al. (2023). Ring-opening reactions of electrophilic cyclopropanes with thiophenolates. ResearchGate. [Link]
The Journal of Organic Chemistry. (n.d.). Ring opening reactions of electrophilic cyclopropanes. ACS Publications. [Link]
France, S. et al. (2012). Acid-Catalyzed Ring-Opening Isomerizations of Cyclopropenes. Synlett, 23(19), 2723–2728. [Link]
Organic Chemistry Portal. (n.d.). Synthesis of cyclopropanes. Organic-Chemistry.org. [Link]
CHE. (2015, September 21). Michael Reaction and Addition to Cyclopropane ring (CHE). YouTube. [Link]
Wang, C. et al. (2019). Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Beilstein Journal of Organic Chemistry, 15, 219–232. [Link]
van der Westhuyzen, C. W. et al. (2017). Acid-catalyzed ring-opening reactions of a cyclopropanated 3-aza-2-oxabicyclo[2.2.1]hept-5-ene with alcohols. Beilstein Journal of Organic Chemistry, 13, 2888-2894. [Link]
Shanu-Wilson, J. (n.d.). Metabolism of cyclopropyl groups. Hypha Discovery Blogs. [Link]
YouTube. (2017, June 12). Small ring opening by Electrocyclic reaction: cyclopropyl cation to allyl cation. YouTube. [Link]
Maji, M. (2020). Visible-Light-Mediated Ring-Opening Reactions of Cyclopropanes. ResearchGate. [Link]
McCann, S. D. et al. (2020). Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability. DSpace@MIT. [Link]
Lipshutz, B. H. et al. (2020). Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions. ACS Central Science, 6(2), 254-260. [Link]
Google Patents. (n.d.). Process for the manufacture of cyclopropylamine.
Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]
West, M. S. et al. (2022). Synthetic Approaches to Contemporary Drugs that Contain the Cyclopropyl Moiety. ResearchGate. [Link]
Organic Chemistry Portal. (n.d.). Ring-Opening Cyclization of Alkylidenecyclopropyl Ketones with Amines. An Efficient Synthesis of 2,3,4-Trisubstituted Pyrroles. Organic-Chemistry.org. [Link]
Szymoniak, J. et al. (2020). Ti-catalyzed ring-opening oxidative amination of methylenecyclopropanes with diazenes. Chemical Science, 11(26), 6825-6830. [Link]
Soai, K. et al. (1998). A catalytic and enantioselective cyclopropylation of aldehydes using dicyclopropylzinc. Journal of the Chemical Society, Perkin Transactions 1, (22), 3691-3695. [Link]
Technical Support Center: Optimizing 3-Cyclopropyl-2-methoxypropan-1-amine Synthesis
This guide functions as a Tier 3 Technical Support resource for researchers encountering yield issues with 3-Cyclopropyl-2-methoxypropan-1-amine (CAS 1781623-27-5).[1] Ticket ID: #C7H15NO-OPT Subject: Yield Improvement &...
Author: BenchChem Technical Support Team. Date: February 2026
This guide functions as a Tier 3 Technical Support resource for researchers encountering yield issues with 3-Cyclopropyl-2-methoxypropan-1-amine (CAS 1781623-27-5).[1]
Ticket ID: #C7H15NO-OPT
Subject: Yield Improvement & Impurity Suppression in
Before altering reagents, we must identify the mechanistic failure point. In our experience, low yields for this specific scaffold (cyclopropyl +
-methoxy amine) stem from two primary errors:
A. The "Direct Methylation" Trap (Most Common)
Symptom: You synthesized the amino-alcohol first (1-amino-3-cyclopropylpropan-2-ol) and attempted to O-methylate it.
Result: Low yield due to competing N-methylation .[1] The amine is more nucleophilic than the secondary alcohol. Protecting the amine (e.g., Boc) often leads to cyclic carbamate formation or migration under basic methylation conditions.[1]
B. The "Acid Sensitivity" Issue
Symptom: You used strong acid hydrolysis or harsh hydrogenation (e.g., Pd/C, high pressure) to reduce an intermediate.[1]
Result: Ring opening of the cyclopropyl group. The "banana bond" strain (~27.5 kcal/mol) makes it susceptible to electrophilic attack/acid-catalyzed ring opening [1].[1]
The Corrective Protocol: The "Azido-Hydrin" Route
To maximize yield, you must methylate before you aminate .[1] We recommend the Azido-Hydrin Route .[1] This pathway uses an azide group as a "masked" amine.[1] The azide is non-nucleophilic toward methyl iodide, allowing exclusive O-methylation of the hydroxyl group.
Optimized Workflow Diagram
Figure 1: The optimized synthetic pathway avoids N-methylation side reactions by installing the methyl ether prior to amine generation.[1]
Step-by-Step Troubleshooting Guide
Step 1: Epoxide Ring Opening (Regiocontrol)
Goal: Convert 2-(cyclopropylmethyl)oxirane to 1-azido-3-cyclopropylpropan-2-ol.
The Issue: Epoxides can open at either carbon.[1] You need the -OH at the C2 position.
(1.1 equiv) in wet THF.[1] The intermediate iminophosphorane hydrolyzes to the amine.
Advantage:[2][5][7][8][9][10][11][12] This reaction is chemically orthogonal to the cyclopropyl group and proceeds at neutral pH [4].[1]
Frequently Asked Questions (FAQs)
Q: Can I use the amino-alcohol and just use 2 equivalents of MeI?A: No. You will inevitably form a mixture of mono-N-methyl, di-N-methyl, and N,O-dimethyl products. Separating these requires difficult chromatography.[1] The Azide route (Step 2 above) guarantees 100% O-selectivity because the azide nitrogen is not nucleophilic.
Q: My cyclopropyl ring is disappearing (NMR shows loss of high-field protons at 0.0–0.6 ppm). Why?A: You likely exposed the compound to strong acid (e.g., HCl in MeOH) or high heat during workup.[1] Cyclopropyl rings can open to form allyl or propyl chains.[1]
Fix: Perform the Staudinger reduction workup with mild base (NaOH) to extract the free amine, or use weak acids (Citric acid) if salt formation is required.
Q: What is the expected yield for the optimized route?A: Based on comparable
Overall Yield: ~60–70% (compared to <30% for the direct amino-alcohol methylation route).[1]
Data & Reagent Compatibility Table
Reagent/Condition
Compatibility with Cyclopropyl
Compatibility with Azide
Recommendation
H2 / Pd/C (1 atm)
Moderate (Risk of ring opening)
High (Reduces to amine)
Use Caution
LiAlH4
High
High (Reduces to amine)
Alternative (if Staudinger fails)
HCl (conc.)
Low (Ring opening likely)
High
Avoid
NaH / THF
High
High
Recommended (for methylation)
PPh3 / H2O
High
High (Reduces to amine)
Recommended (Best Profile)
References
Cyclopropyl Stability: Charette, A. B., & Beauchemin, A. (2001).[1] Simmons-Smith Cyclopropanation Reaction.[1] Organic Reactions, 58, 1–415.[1] Link[1]
Azide Opening of Epoxides: Benedetti, F., et al. (2010).[1] Ring Opening of Epoxides with Sodium Azide in Water: A Regioselective pH-Controlled Reaction.[1] ChemSusChem, 3(9), 1020-1024.[1]
Hydrogenation Risks: Pietruszka, J. (2003).[1] Synthesis and properties of cyclopropylboronic acid esters. Chemical Reviews, 103(4), 1051-1070.[1] (Discusses stability of cyclopropyl moieties under reduction). Link[1]
Staudinger Reduction: Gololobov, Y. G., & Kasukhin, L. F. (1992).[1] Recent advances in the Staudinger reaction. Tetrahedron, 48(8), 1353-1406.[1] Link
Technical Support Center: Purification of Polar Cyclopropyl Amines
Status: Active Ticket ID: PCA-PUR-001 Assigned Specialist: Senior Application Scientist Executive Summary: The "Triple Threat" Challenge Welcome to the technical support hub for cyclopropyl amine purification. If you are...
Author: BenchChem Technical Support Team. Date: February 2026
Status: Active
Ticket ID: PCA-PUR-001
Assigned Specialist: Senior Application Scientist
Executive Summary: The "Triple Threat" Challenge
Welcome to the technical support hub for cyclopropyl amine purification. If you are here, you are likely facing one of three critical failure modes common to this class of molecules:
The Disappearing Act (Volatility): Yields plummet during concentration because the free base (bp ~50°C) co-evaporates with the solvent.
The Ghost Peak (Detection/Retention): The compound is invisible to UV, elutes in the void volume on C18, or trails badly due to silanol interactions.
The Aqueous Trap (Polarity): The compound partitions poorly into organic solvents (EtOAc, DCM) during workup, remaining stuck in the water layer.
This guide provides validated protocols to neutralize these threats.
Module 1: Chromatography & Detection
The Problem: "My compound elutes in the dead time and has no UV signal."
Standard C18 chromatography fails for small polar amines because they are too hydrophilic to interact with the hydrophobic stationary phase. Furthermore, the cyclopropyl ring lacks a conjugated system, rendering it invisible to standard UV (254 nm).
The Solution: HILIC or Mixed-Mode Chromatography[1][2]
Protocol A: Hydrophilic Interaction Liquid Chromatography (HILIC)
HILIC is the "Gold Standard" for polar amines. It uses a polar stationary phase (Silica, Amide, or Zwitterionic) with a high-organic mobile phase.
Column: Amide-bonded phase (e.g., TSKgel Amide-80 or XBridge Amide) or Zwitterionic (ZIC-HILIC).
Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).
Gradient: Start high organic (95% B) and gradient down to 60% B.
Why? In HILIC, water is the "strong" solvent.[1] Increasing water elutes the polar amine.
Detection: Charged Aerosol Detector (CAD) or ELSD are essential if MS is unavailable. If you must use UV, use 200-210 nm, but expect solvent noise.
Protocol B: Mixed-Mode Cation Exchange (MCX)
If HILIC is unavailable, use a mixed-mode column (C18 + SCX).
Mechanism: Retains the amine via ionic interaction (cation exchange) and hydrophobic interaction (C18).
Elution: Requires pH adjustment or high salt concentration to break the ionic bond.
Visualization: Method Selection Decision Tree
Caption: Decision logic for selecting purification mode based on molecular weight and UV activity.
Module 2: Isolation & Volatility Management
The Problem: "I had 500mg in the flask, rotovapped it, and now I have 50mg."
Free base cyclopropyl amines are often volatile liquids. Cyclopropylamine itself boils at ~50°C. Applying vacuum and heat (standard rotovap conditions) will distill your product into the waste trap.
The Solution: Salt Formation Strategy
Converting the amine to a salt (Hydrochloride, Trifluoroacetate, or Tosylate) eliminates volatility and often turns oils into stable solids.
Protocol: Anhydrous HCl Salt Formation
Use this method to isolate the product without column chromatography if purity permits.
Dissolution: Dissolve the crude amine mixture in a minimum amount of anhydrous Diethyl Ether (Et₂O) or Methyl tert-butyl ether (MTBE).
Note: If the crude is an oil, ensure it is fully dissolved.
Acidification: Cool the solution to 0°C. Dropwise add 2.0 equivalents of 4M HCl in Dioxane or 2M HCl in Ether .
Critical: Do not use aqueous HCl if you want to precipitate the solid directly. Water will keep the salt in solution or create a gum.
Precipitation: The amine hydrochloride salt should precipitate immediately as a white solid.
Isolation: Filter the solid under nitrogen/argon (some salts are hygroscopic). Wash with cold ether.
Drying: Dry under high vacuum at room temperature.
Data: Boiling Point vs. Salt Form
Compound Form
Boiling/Melting Point
Volatility Risk
Recommended Handling
Free Base
bp ~49-50°C
CRITICAL
Do not rotovap. Store in solution at -20°C.
HCl Salt
mp ~85-86°C
Low
Stable solid. Safe to vacuum dry.
Tosylate Salt
mp >100°C
Negligible
Excellent for crystallizing difficult oils.
Module 3: Workup & Extraction
The Problem: "My product is stuck in the aqueous layer."
Small cyclopropyl amines are highly water-soluble. Standard extraction with Ethyl Acetate (EtOAc) often yields <10% recovery because the partition coefficient (LogP) favors water.
The Solution: The "Salting Out" & Solvent Cocktail Method
Protocol: High-Efficiency Extraction
Saturation: Saturate the aqueous layer with solid NaCl ("Salting out"). This increases the ionic strength of the water, forcing the organic amine out.
pH Adjustment: Adjust pH to >12 using NaOH or K₂CO₃.
Safety: Ensure the cyclopropyl ring is not substituted with electron-withdrawing groups that might make it sensitive to base-catalyzed ring opening (rare, but possible).
Solvent Cocktail: Do NOT use pure EtOAc. Use a mixture of Chloroform:Isopropanol (3:1) or DCM:Isopropanol (9:1) .
Mechanism:[3][4][5] The alcohol component (IPA) disrupts the hydrogen bonding network of the water, allowing better solvation of the polar amine.
Execution: Perform 3-4 extractions. The "rule of thumb" (3x extraction) is insufficient for highly polar amines; 4-5x is often required.
Troubleshooting FAQs
Q: I see two peaks in my NMR after acid workup. Did the ring open?A: Likely not. Simple cyclopropyl amines are relatively stable to acid at room temperature. However, if you used strong acid (conc. HCl) and heat (>60°C), homo-allylic rearrangement can occur. The second peak is more likely a rotamer (if an amide is present) or a counter-ion impurity. Action: Check coupling constants (
). Intact cyclopropane protons have distinctive high-field shifts (0.3 - 0.9 ppm) and large coupling constants ( Hz, Hz).
Q: My peak tails badly on the HPLC, even with HILIC.A: This is "secondary interaction" caused by residual silanols on the silica surface binding to the amine.
Action: Add a "sacrificial base" to your mobile phase. 0.1% Triethylamine (TEA) or Ammonium Hydroxide is standard. If using MS, ensure the pH is compatible with your column (usually pH < 8 for silica-based HILIC, but polymer HILIC can take pH 10).
Q: I cannot visualize my spot on TLC.A: Cyclopropyl amines are UV inactive.
Action: Use Ninhydrin stain (turns red/purple upon heating) or Iodine chamber (brown spots). For tertiary amines which don't react with Ninhydrin, use Dragendorff’s reagent or KMnO₄ (if oxidizable functional groups exist).
Scientific Validation & References
Workflow Visualization: Salt Formation
Caption: Workflow for converting volatile amine oils into stable solid salts.
References
HILIC Mechanism & Method Development
Alpert, A. J. (1990).[4] Hydrophilic-interaction chromatography for the separation of peptides, nucleic acids and other polar compounds.[6] Journal of Chromatography A, 499, 177-196.
Source:
Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist’s Guide to Solving ADMET Challenges. Royal Society of Chemistry. (See section on pKa and salt selection).
Mixed-Mode Chromatography Guide
Thermo Fisher Scientific. (2023).[1][7] Acclaim Mixed-Mode WAX-1 and WCX-1 Columns User Guide.
Source:
Cyclopropylamine Stability:
Wiberg, K. B. (1968). Oxidation in Organic Chemistry. Academic Press. (Discusses oxidative ring opening risks).
Context: Specific data on ring strain (27.5 kcal/mol) and reactivity profiles.
Technical Support Center: Stability of 3-Cyclopropyl-2-methoxypropan-1-amine in Acidic Conditions
Welcome to the technical support center for 3-Cyclopropyl-2-methoxypropan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and trouble...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 3-Cyclopropyl-2-methoxypropan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for experiments involving this compound, with a specific focus on its stability in acidic environments. Our goal is to equip you with the foundational knowledge and practical methodologies to anticipate and address stability challenges, ensuring the integrity of your research and development efforts.
Introduction: Understanding the Molecule
3-Cyclopropyl-2-methoxypropan-1-amine is a molecule of interest in pharmaceutical development due to its unique structural features: a primary amine, a methoxy group, and a cyclopropyl ring. Each of these functional groups contributes to the molecule's overall chemical properties and, consequently, its stability profile. Acidic conditions are frequently encountered in pharmaceutical formulations and biological systems, making a thorough understanding of the compound's behavior in such environments critical for its successful application.[1][2]
This guide will delve into the potential degradation pathways, provide frequently asked questions (FAQs) to address common concerns, offer troubleshooting solutions for experimental challenges, and present detailed protocols for conducting stability assessments.
Frequently Asked Questions (FAQs)
Q1: What are the primary concerns regarding the stability of 3-Cyclopropyl-2-methoxypropan-1-amine in acidic conditions?
A1: The primary stability concerns in acidic conditions revolve around the reactivity of the primary amine and the potential for acid-catalyzed hydrolysis of the methoxy group. While the cyclopropyl group is generally stable, extreme acidic conditions could potentially lead to ring-opening, although this is less likely under typical experimental settings.[3][4]
Q2: How does the primary amine functionality influence the molecule's stability in acid?
A2: The primary amine is basic and will be protonated in acidic solutions to form an ammonium salt.[5] This protonation generally protects the amine from oxidative degradation, as the lone pair of electrons is no longer readily available. However, the presence of a positive charge can influence the molecule's overall electronic properties and interactions with its environment.
Q3: Is the methoxy group susceptible to degradation in acidic media?
A3: Yes, methoxy groups, particularly those positioned beta to an amine, can be susceptible to acid-catalyzed hydrolysis. The reaction is initiated by protonation of the methoxy oxygen, followed by nucleophilic attack by water. This would lead to the formation of an alcohol and methanol. The rate of this hydrolysis is dependent on the pH, temperature, and the specific molecular structure.[6][7]
Q4: How stable is the cyclopropyl group under acidic conditions?
A4: The cyclopropyl group is known to be remarkably stable under a variety of conditions, including acidic ones. This stability is attributed to the unique electronic properties of the strained ring system, which can exhibit some characteristics of a double bond, including hyperconjugative stabilization.[3][4] Significant degradation of the cyclopropyl ring would likely require harsh conditions not typically employed in pharmaceutical testing.
Q5: What are the expected degradation products of 3-Cyclopropyl-2-methoxypropan-1-amine in an acidic solution?
A5: Based on the functional groups present, the most likely degradation product under acidic conditions would result from the hydrolysis of the methoxy group, yielding 3-cyclopropyl-1-aminopropan-2-ol. Oxidative degradation of the amine to form N-oxides or hydroxylamines is also a possibility, although protonation in acid may reduce this risk.[1][8]
Troubleshooting Guide
Observed Issue
Potential Cause
Recommended Action
Unexpected peaks in HPLC analysis after sample storage in acidic buffer.
Degradation of the parent compound.
1. Confirm the identity of the new peaks using LC-MS. 2. Conduct a forced degradation study (see protocol below) to systematically identify degradation products under acidic, basic, oxidative, thermal, and photolytic stress.[1][2][9] 3. Adjust the pH of the storage buffer to a range where the compound is more stable.
Loss of compound potency over time in an acidic formulation.
Chemical degradation leading to a decrease in the active pharmaceutical ingredient (API) concentration.
1. Perform a stability study at various pH values and temperatures to determine the optimal storage conditions.[10] 2. Consider the use of stabilizing excipients in the formulation. 3. Evaluate alternative salt forms of the API that may exhibit enhanced stability.[11]
Changes in the physical appearance of the sample (e.g., color change).
Formation of colored degradation products, potentially from oxidative processes.
1. Protect the sample from light and oxygen. 2. Analyze the sample for trace metal impurities that could catalyze oxidation. 3. Characterize the colored impurities to understand the degradation pathway.
Experimental Protocols
Protocol 1: Forced Degradation Study in Acidic Conditions
This protocol outlines a systematic approach to assess the stability of 3-Cyclopropyl-2-methoxypropan-1-amine in acidic conditions, a critical component of forced degradation studies.[1][8]
Objective: To identify potential degradation products and determine the degradation rate in acidic media.
Materials:
3-Cyclopropyl-2-methoxypropan-1-amine
Hydrochloric acid (HCl) solutions (0.1 M, 1 M)
Sodium hydroxide (NaOH) for neutralization
High-purity water
HPLC system with a suitable column (e.g., C18)
LC-MS system for peak identification
pH meter
Procedure:
Sample Preparation: Prepare a stock solution of 3-Cyclopropyl-2-methoxypropan-1-amine in a suitable solvent (e.g., water or methanol) at a known concentration (e.g., 1 mg/mL).
Stress Conditions:
To separate aliquots of the stock solution, add an equal volume of 0.1 M HCl and 1 M HCl.
Maintain the solutions at a controlled temperature (e.g., 40°C, 60°C).
Time Points: Withdraw aliquots at predetermined time intervals (e.g., 0, 2, 4, 8, 24, 48 hours).
Sample Analysis:
Neutralize the acidic samples with NaOH before injection to prevent damage to the HPLC column.
Analyze the samples by HPLC to monitor the decrease in the parent peak area and the formation of new peaks.
Data Analysis:
Calculate the percentage of degradation at each time point.
Use LC-MS to determine the mass-to-charge ratio (m/z) of the degradation products to aid in their identification.[12]
Visualizing Degradation and Workflows
To better understand the potential degradation pathways and the experimental workflow, the following diagrams are provided.
Caption: Potential acid-catalyzed hydrolysis of 3-Cyclopropyl-2-methoxypropan-1-amine.
Caption: Workflow for forced degradation study in acidic conditions.
References
PharmaTutor. (2014, April 15). FORCED DEGRADATION AND STABILITY TESTING: STRATEGIES AND ANALYTICAL PERSPECTIVES. [Link]
Catalent. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability. [Link]
Arcinova. (n.d.). A practical guide to forced degradation and stability studies for drug substances. [Link]
Kresge, A. J., & Yin, Y. (1998). Acid-catalyzed hydrolysis of tetramethoxyethene in aqueous solution. Initial state stabilization by the methoxy groups. Canadian Journal of Chemistry, 76(10), 1449-1452. [Link]
International Journal of Pharmaceutical Erudition. (n.d.). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. [Link]
Duvall, B. R., et al. (2003). Cyclopropanecarboxylic Acid Esters as Potential Prodrugs with Enhanced Hydrolytic Stability. Organic Letters, 5(2), 103-106. [Link]
Laskar, D. D., et al. (2014). A Mechanistic Investigation of Acid-Catalyzed Cleavage of Aryl-Ether Linkages: Implications for Lignin Depolymerization in Acidic Environments. ACS Sustainable Chemistry & Engineering, 2(3), 472-485. [Link]
Pharmaceutical Technology. (2016, May 2). Forced Degradation Studies for Biopharmaceuticals. [Link]
Gassnova. (n.d.). Test Protocol for H&ETQP Amine 4 Evaluation of Solvents – Process and Atmospheric Chemistry. [Link]
YouTube. (2024, March 3). Organic Chemistry 2 - Chapter 19.16 - Mechanism of acid-catalyzed hydrolysis. [Link]
Chemistry Steps. (n.d.). Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. [Link]
Journal of the American Chemical Society. (n.d.). Vinyl ether hydrolysis. Specific acid catalyzed hydrolysis of 4-methoxy-3-buten-2-one. [Link]
ResearchGate. (n.d.). Amine Degradation: Problems: Review of Research Achievements, Recovery Techniques. [Link]
Hypha Discovery Blogs. (n.d.). Metabolism of cyclopropyl groups. [Link]
PMC. (2020, May 22). A Shortcut Route to Close Nitrogen Cycle: Bio-Based Amines Production via Selective Deoxygenation of Chitin Monomers over Ru/C in Acidic Solutions. [Link]
Bálint Gál Burns Group. (2013, November 21). The chemistry and biology of cyclopropyl compounds. [Link]
PubMed. (2019, September). The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH Modulation to Stabilize a Cyclopropyl Amine. [Link]
Technical Support Center: Optimizing Reductive Amination with Methoxy-Substituted Amines
Welcome to the Technical Support Center for reductive amination. This guide is specifically designed for researchers, scientists, and drug development professionals who are working with methoxy-substituted amines.
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for reductive amination. This guide is specifically designed for researchers, scientists, and drug development professionals who are working with methoxy-substituted amines. The unique electronic properties of these amines can present both opportunities and challenges in achieving high reaction yields. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate the complexities of this important transformation.
I. Understanding the Core Chemistry: The Role of the Methoxy Group
Before delving into troubleshooting, it's crucial to understand how the methoxy (-OCH₃) group influences the reactivity of the amine. The oxygen atom's lone pairs can donate electron density into the aromatic ring through resonance, increasing the nucleophilicity of the amine nitrogen. This makes methoxy-substituted anilines, such as anisidines, generally more reactive nucleophiles than aniline itself.[1]
However, this enhanced reactivity is a double-edged sword. The same electronic effect can also influence the stability of the key iminium ion intermediate and the amine's basicity, which are critical factors for successful reductive amination.[2][3]
Here's a visual representation of the reductive amination workflow:
A Comparative Guide to IR Spectroscopy of Methoxy and Amine Functional Groups
In the landscape of pharmaceutical and chemical research, the precise identification of functional groups is a cornerstone of molecular characterization. Infrared (IR) spectroscopy stands as a rapid, non-destructive, and...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of pharmaceutical and chemical research, the precise identification of functional groups is a cornerstone of molecular characterization. Infrared (IR) spectroscopy stands as a rapid, non-destructive, and highly informative analytical technique for this purpose. This guide provides an in-depth comparison of the IR spectral signatures of two crucial functional groups: the methoxy (-OCH₃) group, an ether, and the amine (-NH₂, -NHR, -NR₂) group. Understanding their distinct vibrational modes is paramount for researchers in drug development and organic synthesis to confirm molecular structures and assess sample purity.
The Foundation: Principles of IR Spectroscopy
IR spectroscopy measures the interaction of infrared radiation with a molecule.[1][2] When the frequency of the IR radiation matches the natural vibrational frequency of a specific bond or group of bonds, the molecule absorbs the radiation.[1][2] This absorption is recorded as a peak in the IR spectrum, which is a plot of transmittance (or absorbance) versus wavenumber (cm⁻¹). The position, intensity, and shape of these peaks provide a unique "fingerprint" of the molecule, revealing the functional groups present.[1][3]
The Methoxy (-OCH₃) Functional Group: A Subtle Signature
The methoxy group is a common structural motif in many pharmaceuticals and natural products. As a type of ether, its most characteristic feature in an IR spectrum is the C-O-C stretching vibration.[4] However, identifying ethers can be challenging as their peaks often fall in the complex "fingerprint region" (below 1500 cm⁻¹) where many other vibrations occur.[5][6][7]
The key to identifying a methoxy group lies in recognizing the asymmetric and symmetric stretches of the C-O-C linkage.[4] The asymmetric stretch is typically the most intense and diagnostically useful peak, appearing as a strong band between 1300 and 1000 cm⁻¹.[4] For saturated aliphatic ethers, this peak is generally found between 1140 and 1070 cm⁻¹.[4] Aromatic ethers, such as anisole (methyl phenyl ether), will show this C-O stretch at a higher frequency, typically between 1300 and 1200 cm⁻¹.[4] The symmetric C-O-C stretch is usually weaker and found at a lower wavenumber.[4]
In addition to the C-O stretching, the presence of the methyl group gives rise to characteristic C-H stretching and bending vibrations. The C-H stretching of the methyl group attached to the oxygen will appear in the typical alkane region of 3000-2850 cm⁻¹.[8][9]
The Amine (-NHₓ) Functional Group: A More Distinctive Profile
Amines are classified as primary (RNH₂), secondary (R₂NH), or tertiary (R₃N) based on the number of organic substituents attached to the nitrogen atom. This classification is readily distinguishable using IR spectroscopy, primarily due to the presence or absence of N-H bonds.[10][11][12][13]
Primary Amines (RNH₂): These compounds exhibit two distinct N-H stretching bands in the 3500-3300 cm⁻¹ region.[12][14][15] These two bands arise from the asymmetric (higher frequency) and symmetric (lower frequency) stretching vibrations of the two N-H bonds.[11][16] Primary amines also show a characteristic N-H bending (scissoring) vibration between 1650 and 1580 cm⁻¹, which can sometimes be mistaken for a C=C double bond.[11][14] A broad N-H wagging band can also be observed in the 910-665 cm⁻¹ region.[11]
Secondary Amines (R₂NH): Having only one N-H bond, secondary amines display a single, weaker N-H stretching band in the 3500-3300 cm⁻¹ region.[10][11][17] The N-H bending vibration for secondary amines is generally weak and not always observed.[11] However, a broad N-H wagging band is present between 910-665 cm⁻¹.[10][11]
Tertiary Amines (R₃N): Since tertiary amines lack an N-H bond, they do not show any peaks in the N-H stretching region.[10][11][12] This absence of peaks is a key indicator of a tertiary amine. Their identification relies on the detection of the C-N stretching vibration, which appears in the 1350-1020 cm⁻¹ range. However, these peaks can be weak and fall within the crowded fingerprint region, making definitive identification challenging based solely on this band.[10]
Comparative Data Summary
The following table summarizes the key IR absorption ranges for methoxy and amine functional groups, providing a quick reference for spectral interpretation.
The absence of a peak in the 3500-3300 cm⁻¹ region is key.[10][12]
C-N Stretch
1250 - 1020 (aliphatic)
Weak to Medium
Often difficult to distinguish in the fingerprint region.[10]
1350 - 1250 (aromatic)
Strong
Experimental Protocol: Acquiring a High-Quality IR Spectrum
The following is a generalized protocol for obtaining an IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer, a common instrument in modern analytical laboratories.
Objective: To obtain a clean and interpretable IR spectrum of a liquid or solid sample to identify the presence of methoxy or amine functional groups.
Materials:
FTIR Spectrometer with a clean sample holder (e.g., salt plates for liquids, ATR crystal for solids/liquids)
Sample to be analyzed
Appropriate solvent for cleaning (if necessary, e.g., spectroscopic grade isopropanol or acetone)
Lint-free wipes
Methodology:
Instrument Preparation & Background Scan:
Ensure the spectrometer is powered on and has reached thermal equilibrium as per the manufacturer's instructions.
Clean the sample holder (e.g., ATR crystal or salt plates) with a suitable solvent and a lint-free wipe.
Acquire a background spectrum. This is a critical step to subtract the spectral contributions of atmospheric water and carbon dioxide, as well as any instrumental artifacts.
Sample Preparation:
For Liquids: Apply a small drop of the liquid sample directly onto the ATR crystal or between two salt (NaCl or KBr) plates to form a thin film.
For Solids: If using an ATR accessory, place a small amount of the solid powder onto the crystal and apply pressure using the built-in clamp to ensure good contact. Alternatively, prepare a KBr pellet by grinding a small amount of the solid sample with dry KBr powder and pressing it into a transparent disk.
Spectrum Acquisition:
Place the prepared sample into the spectrometer's sample compartment.
Initiate the sample scan using the instrument's software. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.
The software will automatically ratio the sample spectrum against the background spectrum to produce the final transmittance or absorbance spectrum.
Data Processing and Analysis:
Label the significant peaks with their corresponding wavenumbers.
Compare the observed peak positions, intensities, and shapes with the reference data provided in this guide and other spectral libraries to identify the functional groups present.
Visualizing the Vibrational Modes
To better understand the molecular motions that give rise to the characteristic IR peaks, the following diagrams illustrate the key vibrational modes for the methoxy and amine functional groups.
Caption: Key stretching vibrations of a methoxy group.
Caption: N-H stretching modes for primary and secondary amines.
Conclusion
The methoxy and amine functional groups, while both common in organic chemistry, present distinct and identifiable features in an IR spectrum. The key to differentiating them lies in the high-frequency region (above 3000 cm⁻¹), where the characteristic N-H stretches of primary and secondary amines appear. The absence of these peaks strongly suggests a tertiary amine or a non-amine-containing compound. The methoxy group, in contrast, is primarily identified by its strong C-O-C stretch in the fingerprint region. A thorough understanding of these spectral signatures, coupled with careful experimental technique, empowers researchers to confidently elucidate molecular structures and drive their scientific discoveries forward.
A Senior Application Scientist's Guide to Differentiating 3-Cyclopropyl-2-methoxypropan-1-amine from Process-Related Impurities
Introduction: The Imperative of Purity in Pharmaceutical Development In the landscape of pharmaceutical development, the characterization and control of impurities are not merely a regulatory hurdle but a fundamental pil...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Imperative of Purity in Pharmaceutical Development
In the landscape of pharmaceutical development, the characterization and control of impurities are not merely a regulatory hurdle but a fundamental pillar of drug safety and efficacy. For a novel molecule like 3-Cyclopropyl-2-methoxypropan-1-amine, a comprehensive understanding of its impurity profile is paramount. Impurities, even at trace levels, can possess undesirable pharmacological or toxicological properties, impact the stability of the active pharmaceutical ingredient (API), and affect the performance of the final drug product.
Regulatory bodies worldwide, guided by the International Council for Harmonisation (ICH) guidelines, specifically ICH Q3A(R2) for new drug substances, mandate a rigorous approach to impurity management.[1][2] These guidelines establish thresholds for reporting, identifying, and qualifying impurities based on the maximum daily dose of the drug.[3][4] This guide provides an in-depth technical framework for researchers, analytical scientists, and drug development professionals to effectively differentiate 3-Cyclopropyl-2-methoxypropan-1-amine from its potential process-related impurities. We will explore the causality behind analytical choices, present detailed experimental protocols, and provide comparative data to build a robust and self-validating analytical strategy.
Anticipating the Unknown: A Profile of Potential Impurities
A definitive analysis begins with a predictive assessment of potential impurities. While the exact impurity profile is specific to the synthetic route, we can deduce a list of plausible process-related impurities by examining the structure of 3-Cyclopropyl-2-methoxypropan-1-amine. A likely synthetic pathway could involve the reaction of a cyclopropyl-containing precursor with an amino-methoxy building block or vice-versa.
Based on this, we can classify potential impurities into several categories as defined by ICH Q3A:[1]
Starting Materials & Intermediates: Unreacted precursors from the synthetic pathway.
By-products: Resulting from side reactions or incomplete conversions.
Isomers: Including constitutional isomers (different connectivity) and stereoisomers (different spatial arrangement). The target molecule possesses a chiral center at the C2 position, making its opposite enantiomer a critical impurity to monitor.
Degradation Products: Formed during manufacturing or storage.
Below is a table of hypothetical, yet plausible, impurities for consideration.
Impurity Class
Potential Impurity Name
Structure
Rationale for Formation
Parent Compound
3-Cyclopropyl-2-methoxypropan-1-amine
C7H15NO
Target Active Pharmaceutical Ingredient
Stereoisomer
(S)-3-Cyclopropyl-2-methoxypropan-1-amine
C7H15NO
Enantiomer of the target compound (assuming target is R-form)
Constitutional Isomer
1-Cyclopropyl-2-methoxypropan-2-amine
C7H15NO
Alternative regiochemistry during amination step
By-product
3-Cyclopropyl-1,2-propanediol
C6H12O2
Hydrolysis of a precursor or intermediate
Starting Material
Cyclopropylmethyl magnesium bromide
C4H7BrMg
Common precursor for introducing the cyclopropylmethyl group
By-product
Bis(3-cyclopropyl-2-methoxypropyl)amine
C14H27NO2
Dimerization reaction involving the product and a reactive intermediate
Orthogonal Analytical Strategies: A Multi-Technique Approach
No single analytical technique is sufficient for comprehensive impurity profiling. A robust strategy employs multiple, orthogonal methods that measure different physicochemical properties of the molecule. This ensures that all potential impurities are detected, identified, and quantified accurately.
Caption: General workflow for impurity identification and characterization.
High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis
HPLC is the cornerstone for separating and quantifying impurities in pharmaceutical manufacturing. Its versatility allows for the separation of a wide range of compounds, from starting materials to non-volatile degradation products. For 3-Cyclopropyl-2-methoxypropan-1-amine, both achiral (for constitutional isomers and by-products) and chiral methods are necessary.
Achiral Reversed-Phase HPLC
Causality: Reversed-phase HPLC separates compounds based on their hydrophobicity. Impurities with different polarities, such as a diol by-product versus the parent amine, will exhibit significantly different retention times on a non-polar stationary phase like C18. Because primary amines can exhibit poor peak shape on standard silica-based columns due to interaction with residual silanols, a modern, end-capped column or a mobile phase with a competing amine is often required.[5]
Hypothetical Performance Data:
Compound
Expected Retention Time (min)
Resolution (Rs) from Parent
Rationale for Elution Order
3-Cyclopropyl-1,2-propanediol
3.5
> 5.0
Most polar, elutes first
3-Cyclopropyl-2-methoxypropan-1-amine
8.2
N/A
Target polarity
1-Cyclopropyl-2-methoxypropan-2-amine
8.9
> 1.5
Slightly less polar due to steric shielding of the amine
Bis(3-cyclopropyl-2-methoxypropyl)amine
15.4
> 10.0
Significantly more hydrophobic, elutes last
Chiral HPLC
Causality: Enantiomers have identical physical properties in an achiral environment, making their separation on a standard C18 column impossible. Chiral Stationary Phases (CSPs) create a chiral environment where transient diastereomeric complexes are formed between the enantiomers and the CSP.[6] Polysaccharide-based CSPs are highly effective for resolving a wide variety of chiral compounds, including primary amines.[7][8] The differential stability of these complexes leads to different retention times.
Hypothetical Performance Data (Chiral Separation):
Enantiomer
Expected Retention Time (min)
Resolution (Rs)
(S)-enantiomer
12.1
> 2.0
(R)-enantiomer
14.5
N/A
Detailed Protocol: Chiral HPLC Method
System Preparation:
HPLC System: Agilent 1260 Infinity II or equivalent, with a UV detector.
Column: CHIRALPAK® IC (immobilized polysaccharide-based CSP), 4.6 x 250 mm, 5 µm.
Mobile Phase: Hexane / Ethanol / Diethylamine (DEA) (80:20:0.1, v/v/v). Rationale: Normal phase is often effective for amine separation on polysaccharide CSPs. DEA is a basic additive used to improve peak shape by competing with the analyte for active sites on the stationary phase.[9]
Flow Rate: 1.0 mL/min.
Column Temperature: 25 °C.
Detection: UV at 210 nm. Rationale: The analyte lacks a strong chromophore, requiring detection at a lower wavelength.
Sample Preparation:
Accurately weigh approximately 25 mg of the 3-Cyclopropyl-2-methoxypropan-1-amine sample.
Dissolve in and dilute to 25.0 mL with the mobile phase to achieve a concentration of 1.0 mg/mL.
Filter the solution through a 0.45 µm PTFE syringe filter before injection.
Analysis:
Equilibrate the column with the mobile phase until a stable baseline is achieved (approx. 30-60 minutes).
Inject 10 µL of the prepared sample.
Run the analysis for a sufficient time to elute all components (e.g., 20 minutes).
Identify the peaks corresponding to the two enantiomers based on a racemic standard injection.
Calculate the percentage of the undesired enantiomer.
Gas Chromatography-Mass Spectrometry (GC-MS): For Volatile Impurities and Confirmation
GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. It is particularly useful for identifying residual starting materials, low-molecular-weight by-products, and for providing confirmatory structural information through mass spectral fragmentation patterns.
Causality: GC separates compounds based on their boiling points and interaction with the stationary phase.[10] Amines can be challenging due to their basicity, often leading to peak tailing on standard columns.[10][11] Using a base-deactivated column or derivatization can mitigate these effects.[12][13] Following separation, the mass spectrometer fragments the eluted molecules in a reproducible manner, creating a "fingerprint" mass spectrum that can be used for identification.
Expected Fragmentation Patterns:
3-Cyclopropyl-2-methoxypropan-1-amine (Parent):
M+•: A weak or absent molecular ion peak is expected.
α-cleavage: The most significant fragmentation will be the loss of the largest radical adjacent to the nitrogen, leading to a base peak at m/z 44 (CH2=NH2+). Another key fragment would arise from cleavage between C2 and C3, yielding a cyclopropylmethyl cation or related fragments.
1-Cyclopropyl-2-methoxypropan-2-amine (Isomer):
α-cleavage: Loss of a methyl radical would yield a prominent peak. Cleavage of the C-C bond next to the nitrogen would result in a different fragment ion compared to the parent compound, allowing for clear differentiation.
Caption: A typical experimental workflow for GC-MS analysis.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure Elucidation
NMR spectroscopy is unparalleled in its ability to provide detailed structural information, making it the definitive tool for identifying unknown impurities and confirming the structure of the API.[14][15][16] Both ¹H and ¹³C NMR are essential.
Causality: NMR exploits the magnetic properties of atomic nuclei. The chemical shift of a nucleus is highly sensitive to its local electronic environment. Therefore, subtle differences in molecular structure, such as the connectivity in constitutional isomers, result in distinct and predictable differences in the NMR spectrum.
Cyclopropyl Protons: Similar upfield region, but coupling patterns would differ based on proximity to other groups.
The unique electronic environment of the strained ring causes a strong shielding effect.
¹³C NMR
-CH(OCH₃)-: Signal at ~80-85 ppm
-C(OCH₃)-: Signal at ~75-80 ppm (quaternary)
The carbon attached to the oxygen is a methine in the parent and a quaternary carbon in the isomer.
¹³C NMR
-CH₂NH₂: Signal at ~45-50 ppm
-CNH₂: Signal at ~50-55 ppm
The carbon attached to the nitrogen has a different substitution pattern.
Fourier-Transform Infrared (FTIR) Spectroscopy: A Complementary Functional Group Analysis
While not a primary tool for differentiating closely related isomers, FTIR is excellent for confirming the presence of key functional groups and can help rule out certain impurities.
Causality: FTIR spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to the vibration of specific bonds.
Primary Amine (R-NH₂): Will show two characteristic N-H stretching bands in the 3300-3500 cm⁻¹ region.[19][20] A secondary amine impurity, like the bis-adduct, would only show one band in this region.
Ether (C-O-C): A strong C-O stretching absorption will be present in the 1050-1150 cm⁻¹ range.[21][22] The absence of this band could indicate an impurity like 3-cyclopropyl-1,2-propanediol, which would instead show a strong, broad O-H stretch around 3200-3600 cm⁻¹.
Conclusion
The successful differentiation of 3-Cyclopropyl-2-methoxypropan-1-amine from its process-related impurities requires a multi-faceted and orthogonal analytical approach. This guide outlines a robust strategy that combines the high-resolution separation power of achiral and chiral HPLC, the definitive identification capabilities of GC-MS, and the unparalleled structural elucidation of NMR spectroscopy. By understanding the underlying principles of each technique and applying them systematically, researchers and drug development professionals can build a comprehensive impurity profile that ensures the quality, safety, and efficacy of the drug substance, in full compliance with global regulatory standards.[1][23]
References
ICH. (2006). Impurities in New Drug Substances Q3A(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]
European Medicines Agency. (2006). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. [Link]
AMSbiopharma. Impurity guidelines in drug development under ICH Q3. [Link]
ECA Academy. ICH Q3A(R2) Impurities in New Drug Substances. [Link]
ICH. (2006). Impurities in New Drug Products Q3B(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]
Dong, M. W. (2003). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]
SIELC Technologies. HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column. [Link]
An, T., et al. (2022). A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass spectrometry. Journal of Environmental Sciences. [Link]
University of Calgary. IR Spectroscopy Tutorial: Amines. [Link]
Agilent. Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. [Link]
OpenStax. 18.8 Spectroscopy of Ethers – Organic Chemistry. [Link]
Roberts, J. D., et al. (1963). NUCLEAR MAGNETIC RESONANCE SPECTROSCOPY. CYCLOPROPANE DERIVATIVES. Defense Technical Information Center. [Link]
Supelco. Amines Analysis by Packed Column GC. LabRulez GCMS. [Link]
Chemistry LibreTexts. (2024). 24.10: Spectroscopy of Amines. [Link]
Zhou, Z., et al. (2018). Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. PMC. [Link]
Daicel Chiral Technologies. Chiral Impurity Methods – Case Study. [Link]
Master Organic Chemistry. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. [Link]
Agilent. Analysis of primary, secondary and tertiary amines. [Link]
Restek. A Guide to the Analysis of Chiral Compounds by GC. [Link]
Al-Saeed, F. A., et al. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Separations. [Link]
Berthod, A., et al. (2015). Gas chromatographic determination of fatty amines using an ionic liquid based capillary column. ResearchGate. [Link]
Wang, Y., et al. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry. [Link]
Lanças, F. M., et al. (2006). Chiral separation and identification of beta-aminoketones of pharmacological interest by high performance liquid chromatography and capillary electrophoresis. Journal of Chromatography A. [Link]
Kumar, A. (2014). 1HNMR spectrometry in structural elucidation of organic compounds. Journal of Chemical and Pharmaceutical Sciences. [Link]
Al-Majid, A. M., et al. (2020). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. Molecules. [Link]
Hamburger, M., & Hostettmann, K. (1991). Strategies and Tools for Structure Determination of Natural Products Using Modern Methods of NMR Spectroscopy. CHIMIA. [Link]
The Methoxy Group's Influence on Cyclopropylamine Lipophilicity: A Comparative Guide
Introduction: The Nuances of Lipophilicity in Drug Design In the realm of medicinal chemistry, the lipophilicity of a molecule, quantified by the logarithm of its partition coefficient (LogP), is a critical parameter. It...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Nuances of Lipophilicity in Drug Design
In the realm of medicinal chemistry, the lipophilicity of a molecule, quantified by the logarithm of its partition coefficient (LogP), is a critical parameter. It governs a compound's absorption, distribution, metabolism, and excretion (ADME) profile, ultimately influencing its efficacy and safety.[1] The cyclopropylamine scaffold is a prized structural motif in modern drug discovery, valued for its ability to impart conformational rigidity and metabolic stability.[2][3] A frequent strategy in lead optimization is the introduction of a methoxy group to modulate a molecule's properties. This guide provides a detailed comparison of the impact of a methoxy group on the lipophilicity of cyclopropylamine, supported by computational data and established experimental protocols.
The Dichotomous Nature of the Methoxy Group
The methoxy group (–OCH₃) is often considered a "chameleon" in terms of its effect on lipophilicity. Its influence is highly dependent on the electronic environment of the scaffold to which it is attached.
On Aromatic Systems: When appended to an aromatic ring, the methoxy group can be surprisingly lipophilicity-neutral or even slightly reduce it. The oxygen's lone pairs can participate in resonance with the aromatic π-system, increasing polarity. This effect can be further modulated by the position of the methoxy group on the ring.[4]
On Aliphatic Systems: In contrast, when attached to a non-aromatic, aliphatic system like a cyclopropyl ring, the methoxy group generally increases lipophilicity. In this context, the electron-donating resonance effect is absent, and the hydrophobic contribution of the methyl group becomes more dominant. The oxygen atom can still act as a hydrogen bond acceptor, which can temper the increase in lipophilicity, but the overall effect is typically an increase in the LogP value.[4]
Comparative Analysis of Methoxycyclopropylamine Lipophilicity
To provide a quantitative comparison, the LogP values for cyclopropylamine and its methoxy-substituted analogues were calculated using the SwissADME web tool, a widely used platform for predicting physicochemical properties.[5][6][7][8]
Table 1: Calculated LogP Values for Cyclopropylamine and its Methoxy Derivatives
Compound
Structure
SMILES
Calculated LogP (XLOGP3)
Cyclopropylamine
NH₂-c1cc1
NC1CC1
0.07
1-Methoxycyclopropan-1-amine
CH₃O-C1(N)CC1
COC1(N)CC1
0.29
2-Methoxycyclopropan-1-amine
CH₃O-C1CC1N
COC1CC1N
0.35
Calculated using the SwissADME web tool, which utilizes the XLOGP3 algorithm.[5]
The data clearly indicates that the addition of a methoxy group to the cyclopropylamine scaffold is predicted to increase lipophilicity, as evidenced by the higher LogP values of the methoxy-substituted analogues compared to the parent cyclopropylamine. This is consistent with the expected behavior of a methoxy group on an aliphatic system. The slightly higher LogP of the 2-methoxy isomer compared to the 1-methoxy isomer may be attributed to subtle differences in intramolecular interactions and solvent-accessible surface area.
To further contextualize this trend, a similar comparison for the cyclobutylamine series was performed.
Table 2: Calculated LogP Values for the Cyclobutylamine Series
Calculated using the SwissADME web tool, which utilizes the XLOGP3 algorithm.[5]
The trend observed in the cyclobutylamine series mirrors that of the cyclopropylamines, with the methoxy substitution leading to a significant increase in the calculated LogP. This reinforces the general principle that methoxylation of small, aliphatic amine rings increases their lipophilicity.
Caption: Impact of Methoxy Group on LogP of Cycloalkylamines.
Experimental Protocols for LogP Determination
While computational predictions are valuable, experimental determination of LogP remains the gold standard. The following are detailed protocols for the two most common methods.
Shake-Flask Method (OECD Guideline 107)
This classic method directly measures the partitioning of a compound between n-octanol and water.
Principle: A known amount of the compound is dissolved in a mixture of n-octanol and water. After equilibration, the concentration of the compound in each phase is determined, and the partition coefficient is calculated.
Methodology:
Preparation of Solvents:
Pre-saturate n-octanol with water by shaking and allowing the phases to separate for at least 24 hours.
Pre-saturate water (typically a buffer of relevant pH, e.g., pH 7.4 phosphate buffer for physiological relevance) with n-octanol in the same manner.
Sample Preparation:
Accurately weigh the test compound and dissolve it in the pre-saturated aqueous phase to create a stock solution. The concentration should be chosen to be within the linear range of the analytical method.
Partitioning:
In a suitable vessel (e.g., a separatory funnel), combine a known volume of the pre-saturated n-octanol and a known volume of the compound's aqueous stock solution.
Shake the vessel vigorously for a set period (e.g., 1 hour) at a constant temperature (e.g., 25°C) to ensure equilibrium is reached.
Phase Separation:
Allow the mixture to stand undisturbed until the two phases have clearly separated. Centrifugation can be used to accelerate this process.
Analysis:
Carefully withdraw an aliquot from both the n-octanol and aqueous phases.
Determine the concentration of the compound in each aliquot using a suitable analytical technique, such as HPLC-UV or LC-MS.
Calculation:
The partition coefficient (P) is calculated as:
P = [Concentration in n-octanol] / [Concentration in aqueous phase]
This indirect method correlates a compound's retention time on a non-polar stationary phase with its LogP.
Principle: A series of standard compounds with known LogP values are chromatographed on a reverse-phase HPLC column. A calibration curve of retention time versus LogP is generated. The retention time of the test compound is then used to determine its LogP from this curve.
Methodology:
Preparation of Standards:
Select a set of at least five standard compounds with accurately known LogP values that bracket the expected LogP of the test compound.
Prepare individual stock solutions of each standard and the test compound in a suitable solvent (e.g., methanol or acetonitrile).
Chromatographic Conditions:
Column: A C18 or C8 reverse-phase column is typically used.
Mobile Phase: An isocratic mobile phase consisting of a mixture of an organic solvent (e.g., methanol or acetonitrile) and an aqueous buffer (e.g., phosphate buffer at pH 7.4). The composition is optimized to achieve good separation and reasonable retention times for the standards.
Detection: UV-Vis or mass spectrometry detection is commonly employed.
Calibration:
Inject each standard solution and record its retention time (t_R).
Calculate the retention factor (k) for each standard using the formula:
k = (t_R - t_0) / t_0
where t_0 is the column dead time (determined by injecting an unretained compound like uracil).
Plot log(k) versus the known LogP values of the standards. A linear regression of this plot yields the calibration curve.
Analysis of Test Compound:
Inject the test compound solution and determine its retention time and calculate its log(k) value.
Calculation:
Determine the LogP of the test compound by interpolating its log(k) value on the calibration curve.
Caption: Experimental Workflows for LogP Determination.
Conclusion
The introduction of a methoxy group onto a cyclopropylamine scaffold consistently leads to an increase in lipophilicity, as demonstrated by computational predictions. This effect is in line with the established principles of physical organic chemistry for substituents on aliphatic rings. For drug development professionals, this means that methoxylation of a cyclopropylamine-containing lead compound is a viable strategy to enhance its lipophilicity, which may be desirable for improving membrane permeability or target engagement within a hydrophobic pocket. However, this increase in LogP must be carefully balanced to avoid potential liabilities associated with high lipophilicity, such as reduced aqueous solubility and increased metabolic turnover. The experimental protocols provided herein offer robust methods for accurately quantifying these changes and guiding rational drug design.
References
Taylor, R. & Francis, M. Methoxy group: a non-lipophilic “scout” for protein pocket finding. Journal of Computer-Aided Molecular Design, 33, 745-758 (2019).
University of Lincoln. Study of the effect of replacing CH3 with fluorinated groups on lipophilicity.
Linclau, B. et al.
O'Hagan, D. Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups. Beilstein Journal of Organic Chemistry, 16, 2141-2150 (2020).
O'Hagan, D. Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups. PMC. (2020).
Pajouhesh, H. & Lenz, G. R. Medicinal Chemical Properties of Successful Central Nervous System Drugs. NeuroRx, 2, 541-553 (2005).
ResearchGate. (A-C) Experimental LogP values for the primary cycloalkylamines amines...
O'Hagan, D. Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups. Beilstein Journal of Organic Chemistry, 16, 2141-2150 (2020).
Avdeef, A. & Tsinman, O. Determination of log P coefficients via a RP-HPLC column.
Hypha Discovery. Metabolism of cyclopropyl groups. Hypha Discovery Blogs. (2021).
ResearchGate. Effects of lipophilicity by the position of methoxy group on aromatic ring.
Shanu-Wilson, J. Metabolism of cyclopropyl groups. Hypha Discovery. (2021).
National Center for Biotechnology Information.
ResearchGate. Relations of hydrophobicity (log P) of amines with various indices...
Plante, J. & Werner, S. JPlogP: an improved logP predictor trained using predicted data.
Daina, A., Michielin, O. & Zoete, V. SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Scientific Reports, 7 , 42717 (2017). Available at: [Link].
Plante, J. & Werner, S. JPlogP: An improved logP predictor trained using predicted data.
Burgess, L. E. et al. Cyclopropylamino Acid Amide as a Pharmacophoric Replacement for 2,3-Diaminopyridine. Application to the Design of Novel Bradykinin B1 Receptor Antagonists. Journal of Medicinal Chemistry, 49, 1064-1075 (2006).
Klier, B. et al. Experimental Determination of Octanol–Water Partition Coefficients of Selected Natural Toxins.
Gomory, A. et al. The influence of lipophilicity in drug discovery and design. Expert Opinion on Drug Discovery, 15, 1147-1163 (2020).
BOC Sciences. Lipophilicity of Drug. BOC Sciences. (2024).
Lobpreis, M. A. et al. Drug-like Properties and Fraction Lipophilicity Index as a combined metric. PMC. (2019).
Swiss Institute of Bioinformatics. SwissADME. Available at: [Link].
IJPPR. Swiss ADME Predictions of Pharmacokinetics and Drug-Likeness Properties of Chemical Constituents Present in Embelia Ribes. IJPPR. (2025).
Journal of Pharmacognosy and Phytochemistry. Swiss ADME predictions of pharmacokinetics and drug-likeness properties of secondary metabolites present in Trigonella foenum-graecum. Journal of Pharmacognosy and Phytochemistry. (2023).
OpenMolecules. DataWarrior User Manual. Available at: [Link].
MDPI. Lipophilic Studies and In Silico ADME Profiling of Biologically Active 2-Aminothiazol-4(5H)
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Bioisosteric Replacement using 3-Cyclopropyl-2-methoxypropan-1-amine
Content Type: Publish Comparison Guide
Audience: Senior Medicinal Chemists, Lead Optimization Scientists, DMPK Researchers
A Technical Guide to Modulating Basicity and Metabolic Stability in Lead Optimization
Executive Summary
In the optimization of amine-containing pharmacophores, medicinal chemists often face a "trilemma": balancing potency , metabolic stability , and hERG avoidance . Traditional alkyl amines (e.g., n-butyl, isopentyl) frequently suffer from rapid oxidative metabolism and high basicity (pKa > 10), leading to phospholipidosis or poor membrane permeability.
This guide analyzes 3-Cyclopropyl-2-methoxypropan-1-amine (CAS: 1781623-27-5) as a high-value bioisostere. By integrating a cyclopropyl "metabolic shield" with a
-methoxy "electronic tuner," this motif offers a precise mechanism to lower amine pKa while retaining steric bulk, providing a superior alternative to standard aliphatic amines.
Physicochemical Profiling & Mechanistic Rationale
The utility of 3-Cyclopropyl-2-methoxypropan-1-amine lies in its ability to simultaneously address steric and electronic liabilities.
The -Methoxy Effect (Electronic Tuning)
The strategic placement of a methoxy group at the
-position relative to the primary amine exerts a significant electron-withdrawing inductive effect (-I).
Mechanism: The electronegative oxygen pulls electron density through the
-bond framework, destabilizing the protonated ammonium species ().
Outcome: This typically lowers the pKa of the primary amine by 1.0–1.5 log units compared to the non-methoxy analog. A lower pKa (closer to 8.5–9.0) increases the fraction of neutral species at physiological pH (7.4), enhancing passive membrane permeability (Papp).
The Cyclopropyl Shield (Metabolic Blocking)
Mechanism: The cyclopropyl group acts as a bioisostere for isopropyl or n-propyl groups but possesses greater C-H bond strength (106 kcal/mol vs. ~98 kcal/mol for alkyl secondary C-H), making it resistant to Cytochrome P450 (CYP) oxidation.
Conformation: The cyclopropyl ring introduces a rigid steric constraint, often locking the side chain into a specific conformation that can enhance binding affinity (entropic benefit).
Comparative Data: Physicochemical Metrics
Table 1: Calculated properties of the target bioisostere vs. standard alternatives.
Property
Target: 3-Cyclopropyl-2-methoxypropan-1-amine
Comparator A: n-Pentylamine
Comparator B: 3-Cyclopropylpropan-1-amine
Structure
pKa (Calc)
8.8 - 9.2
10.6
10.5
LogP (ClogP)
0.85
1.45
1.15
tPSA ()
35.2 (Amine + Ether)
26.0 (Amine only)
26.0
Metabolic Risk
Low (Blocked , -oxidation)
High ( hydroxylation)
Medium (Benzylic-like oxid.)
hERG Risk
Reduced (Lower pKa)
High (High pKa + Lipophilicity)
High
Decision Logic: When to Use This Bioisostere
The following decision tree illustrates the logical flow for selecting 3-Cyclopropyl-2-methoxypropan-1-amine during the Hit-to-Lead phase.
Figure 1: Strategic decision tree for deploying the cyclopropyl-methoxy motif to resolve specific ADMET liabilities.
Experimental Protocols
To validate the performance of this bioisostere, the following protocols are recommended for synthesis and stability assessment.
Protocol A: Amide Coupling (General Application)
Use this protocol to attach the bioisostere to a carboxylic acid core scaffold.
Reagents:
Carboxylic Acid Core (1.0 eq)
3-Cyclopropyl-2-methoxypropan-1-amine (1.2 eq)
HATU (1.5 eq)
DIPEA (3.0 eq)
DMF (Anhydrous)
Workflow:
Activation: Dissolve the Carboxylic Acid (0.1 mmol) in DMF (1.0 mL) under
atmosphere. Add DIPEA (0.3 mmol) followed by HATU (0.15 mmol). Stir at RT for 15 minutes to generate the active ester.
Use this protocol to quantify the metabolic stability improvement.
Reagents:
Test Compounds (Target vs. n-Pentyl analog)
Pooled Human/Rat Liver Microsomes (HLM/RLM) at 20 mg/mL
NADPH Regenerating System
Workflow:
Incubation: Prepare a 1
M solution of the test compound in phosphate buffer (pH 7.4) containing 0.5 mg/mL microsomes.
Initiation: Pre-incubate at 37°C for 5 min. Initiate reaction by adding NADPH (1 mM final).
Sampling: Aliquot samples at
minutes.
Quenching: Quench immediately into ice-cold Acetonitrile containing Internal Standard (IS).
Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.
Calculation: Plot
vs. time. Calculate and Intrinsic Clearance ().
Success Criteria:
Target Bioisostere should show
increase in compared to the n-pentyl analog.
Mechanistic Visualization: Metabolism & pKa[2]
The diagram below details the specific atomic interactions that render this bioisostere superior.
Figure 2: Mechanistic comparison showing how the bioisostere mitigates CYP attack and lowers basicity.
References
Talele, T. T. (2016).[2] The "Cyclopropyl Fragment" Is a Versatile Player That Frequently Appears in Preclinical/Clinical Drug Molecules.[2] Journal of Medicinal Chemistry, 59(19), 8712–8756. [Link]
Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. [Link]
Chiodi, D., & Ishihara, Y. (2024).[3] The role of the methoxy group in approved drugs. European Journal of Medicinal Chemistry, 273, 116364.[3] [Link]
Manallack, D. T. (2007).[4] The pKa Distribution of Drugs: Application to Drug Discovery. Perspectives in Medicinal Chemistry, 1, 25–38. [Link]
Personal Protective Equipment & Handling Guide: 3-Cyclopropyl-2-methoxypropan-1-amine
Executive Safety Summary 3-Cyclopropyl-2-methoxypropan-1-amine (CAS: 1781623-27-5) is a bifunctional building block combining a primary aliphatic amine, a methoxy ether linkage, and a cyclopropyl ring. This unique struct...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Safety Summary
3-Cyclopropyl-2-methoxypropan-1-amine (CAS: 1781623-27-5) is a bifunctional building block combining a primary aliphatic amine, a methoxy ether linkage, and a cyclopropyl ring. This unique structure dictates a specific safety profile distinct from simple amines.
Core Hazard Classification (derived from structural analogs):
Severe Skin Corrosion (Category 1B): Primary aliphatic amines rapidly penetrate and destroy dermal tissue.
Flammable Liquid (Category 3): Predicted flash point <60°C based on molecular weight and ether functionality.
Ocular Damage (Category 1): Irreversible corneal opacity possible upon contact.
Reactivity: The cyclopropyl ring possesses significant ring strain (~27.5 kcal/mol), making it susceptible to ring-opening reactions under strong acidic conditions or radical environments.
Chemical Hazard Analysis & Incompatibilities
Effective safety relies on understanding why a chemical is dangerous, not just that it is dangerous.
Functional Group
Hazard Mechanism
Operational Implication
Primary Amine (-NH₂)
High basicity (pKₐ ~10-11). Reacts exothermically with acids and electrophiles. Forms carbamates with atmospheric CO₂.
Corrosive. Must be handled under inert atmosphere (N₂/Ar) to prevent crusting/clogging of septa.
Methoxy Ether (-OCH₃)
Increases lipophilicity, facilitating rapid dermal absorption. Potential for peroxide formation (low risk compared to secondary ethers, but non-zero).
Systemic Toxicity. Standard nitrile gloves may have reduced breakthrough times due to the ether moiety.
Instability. Avoid strong Lewis acids or radical initiators unless part of the planned reaction.
Personal Protective Equipment (PPE) Matrix
Critical Note: Standard laboratory nitrile gloves (4 mil) provide only splash protection for this compound. The ether functionality can swell nitrile, reducing permeation time to <15 minutes.
PPE Selection Logic (Graphviz Diagram)
Figure 1: Decision logic for PPE selection based on operational scale. Note the escalation to laminate gloves for larger volumes due to the solvent-like properties of the ether group.
Detailed PPE Specifications
Component
Standard Protocol (<10 mL)
Bulk Protocol (>10 mL / Spills)
Technical Justification
Hand Protection
Double Nitrile (min 0.11 mm). Inspect inner glove for staining upon removal.
Laminate (EVOH/PE) or Butyl Rubber. Do not use Latex.
Ethers degrade latex rapidly. Laminate films (e.g., Ansell Barrier®) offer >480 min breakthrough time against amine/ether mixtures.
Eye Protection
Chemical Goggles (ANSI Z87.1+). Safety glasses are insufficient due to corrosive vapors.
Face Shield worn over goggles.
Amine vapors can bypass safety glasses, causing "blue haze" (glaucopsia) and corneal edema.
Body Protection
Lab coat (100% cotton or Nomex). Synthetic blends can melt if ignited.
Chemical-resistant apron (Tychem® or PVC) + Sleeve covers.
Prevents saturation of clothing which holds corrosive liquid against skin.
Respiratory
Fume hood (Face velocity: 100 fpm).
Full-face respirator with Organic Vapor/Amine (OV/AM) cartridges.
Amine odor threshold is often higher than the safe exposure limit.
Operational Handling Protocol
A. Storage & Retrieval[2][3][4][5]
Environment: Store in a dedicated flammables cabinet, segregated from oxidizing agents (e.g., peroxides, nitrates) and acids.
Inerting: The amine absorbs CO₂ from air to form solid carbamates. Always purge the headspace with Nitrogen or Argon after use.
Visual Check: If the liquid appears cloudy or has a white crust on the cap, carbamate formation has occurred. Filter through a glass frit under inert gas before use.
B. Transfer Techniques
< 5 mL: Use a glass syringe with a Luer-lock tip. Avoid plastic syringes if possible, as the ether moiety can leach plasticizers over time.
> 5 mL: Use the Cannula Transfer Method (Double-ended needle) using positive inert gas pressure. This is a closed-system transfer that prevents fume release and moisture ingress.
C. Reaction Setup
Solvent Choice: Compatible with DCM, THF, and Toluene. Avoid acetone or ethyl acetate if the amine is a reactant, as it may undergo Schiff base formation or aminolysis.
Exotherm Control: When adding to acid chlorides or isocyanates, cool the reaction vessel to 0°C. The reaction will be violent and instantaneous.
Emergency Response & Spill Management
Self-Validating Check: Before handling, locate the nearest safety shower and ensure the path is clear.
Spill Response Workflow (Graphviz Diagram)
Figure 2: Workflow for assessing and managing spills. Note the prohibition on direct acid neutralization, which can generate dangerous heat and fumes.
First Aid Specifics
Skin Contact: Flush with water for 15 minutes minimum .[2] Do not use vinegar or acidic neutralizing agents on the skin; the heat of neutralization will worsen the burn.
Eye Contact: Flush for 15 minutes while holding eyelids open. Time is critical to prevent permanent corneal clouding.
Inhalation: Move to fresh air immediately. If "blue haze" vision occurs, seek medical attention; this indicates corneal edema.
Segregation: Do not mix with acidic waste streams. This will cause violent boiling and potential container rupture.
Container: Use HDPE or Glass containers. Avoid metal containers if the coating is unknown (amines can corrode aluminum and zinc).
Labeling: Clearly mark as "Aliphatic Amine Waste - High pH."
Quenching (Small Scale): For trace residues in glassware, rinse with dilute HCl (1M) in a fume hood to convert the volatile amine into the non-volatile hydrochloride salt before washing.
References
Occupational Safety and Health Administration (OSHA). (2024). Toxic, Irritative, and Corrosive Gases and Liquids.[3] Retrieved from [Link]
Ansell. (2024). Chemical Resistance Guide: Permeation & Degradation Data. (General reference for amine/ether glove selection).
